Methyl beta-D-glucopyranoside tetraacetate

• CAS: 4860-85-9

Core Science & Biosynthesis

Methyl beta-D-glucopyranoside tetraacetate chemical structure and physical properties

Methyl β -D-Glucopyranoside Tetraacetate: Structural Properties, Synthesis, and Applications in Drug Development

Executive Summary

In the realm of synthetic carbohydrate chemistry and glycoconjugate drug development, protecting group strategies dictate the success of complex oligosaccharide synthesis. Methyl β -D-glucopyranoside tetraacetate (CAS: 4860-85-9) serves as a fundamental building block and an ideal model substrate[1]. By masking the reactive hydroxyl groups of the glucose core with acetyl esters while stabilizing the anomeric center with a methyl ether, this molecule provides a highly controlled scaffold. This whitepaper provides a comprehensive technical analysis of its physicochemical properties, the causality behind its synthetic protocols, and its application in regioselective enzymatic transformations.

Chemical Structure and Physicochemical Properties

The structural architecture of methyl β -D-glucopyranoside tetraacetate consists of a β -D-glucopyranose ring where the anomeric carbon (C-1) is protected as a methyl glycoside, and the four remaining equatorial/terminal hydroxyl groups (C-2, C-3, C-4, C-6) are capped with acetate esters. This peracetylation significantly alters the molecule's physical properties, shifting it from a highly polar, water-soluble sugar to a lipophilic entity soluble in organic solvents.

Quantitative Data Summary

The following table summarizes the critical computed and experimental properties of the compound, which are essential for predicting its behavior in chromatographic purification and pharmacokinetic modeling[2],[1].

Property	Value	Clinical / Synthetic Relevance
IUPAC Name	[(2R,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-methoxyoxan-2-yl]methyl acetate	Defines absolute stereochemistry.
CAS Number	4860-85-9	Primary identifier for chemical sourcing.
Molecular Formula	C15​H22​O10​	Base for stoichiometric calculations.
Molecular Weight	362.33 g/mol	Standard mass for molarity preparations.
Exact Mass	362.12129689 Da	Critical for High-Resolution Mass Spectrometry (HRMS) validation.
XLogP3	0.6	Indicates moderate lipophilicity; guides solvent selection for extraction.
Topological Polar Surface Area	124 Ų	Predicts membrane permeability in cellular assays.

Mechanistic Role in Drug Development

The Rationale for Tetraacetate Protection

In drug discovery, unmodified monosaccharides are notoriously difficult to manipulate due to the presence of multiple secondary hydroxyl groups with similar pKa values and steric environments. Acetate protecting groups are selected for three distinct mechanistic reasons:

• Steric Shielding: They prevent unwanted polymerization during glycosylation reactions.

• Anchimeric Assistance (Neighboring Group Participation): While the methyl group at C-1 is stable, if the anomeric center were activated (e.g., as a glycosyl halide), the C-2 acetate would direct the stereochemical outcome of incoming nucleophiles exclusively to the β -anomer via an oxocarbenium ion intermediate.

• Lipophilicity Enhancement: The acetyl groups increase the XLogP3 to 0.6[2], allowing the molecule to be processed in standard organic solvents (dichloromethane, ethyl acetate) rather than aqueous media.

Regioselective Enzymatic Deacetylation

A major application of methyl β -D-glucopyranoside tetraacetate is its use as a substrate for generating partially protected glycosyl acceptors. Chemical deacetylation is typically non-selective, but enzymatic hydrolysis offers exquisite regiocontrol.

For instance, Candida rugosa lipase (CRL) and Aspergillus niger esterase exhibit distinct spatial recognition of the pyranose ring. Research demonstrates that CRL rapidly deacetylates the C-3 position of methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside, accumulating the 2,4,6-triacetate as the primary product in approximately 70% yield[3]. This is followed by a slower deacetylation at C-2, yielding the 4,6-diacetate in 50% yield[3]. Similar double deacetylation behavior at positions 2 and 3 has been validated using Aspergillus niger esterase[4]. This predictable enzymatic cascade allows chemists to isolate specific triacetates or diacetates for targeted drug-monosaccharide conjugation.

Experimental Methodologies

Protocol 1: Chemical Synthesis via Peracetylation

This self-validating protocol describes the conversion of methyl β -D-glucopyranoside to its tetraacetate form.

Causality of Reagents: Pyridine is utilized as both the solvent and the base to neutralize the acetic acid byproduct. 4-Dimethylaminopyridine (DMAP) is introduced as a nucleophilic catalyst; it reacts with acetic anhydride to form a highly reactive N-acetylpyridinium intermediate, which accelerates the acetylation of the sterically hindered secondary hydroxyls.

Step-by-Step Workflow:

• Dissolution: Suspend 1.0 equivalent of methyl β -D-glucopyranoside in anhydrous pyridine (0.5 M concentration) under an inert argon atmosphere.

• Catalysis: Add 0.1 equivalents of DMAP.

• Acylation: Cool the reaction vessel to 0 °C using an ice bath. Dropwise, add 5.0 equivalents of acetic anhydride ( Ac2​O ). Causality: The excess reagent drives the equilibrium to full peracetylation, while the low temperature prevents exothermic degradation.

• Propagation: Remove the ice bath and stir at room temperature for 4–6 hours. Monitor via Thin Layer Chromatography (TLC) until the polar starting material spot is completely consumed.

• Quenching & Extraction: Pour the mixture over crushed ice to hydrolyze excess Ac2​O . Extract the aqueous phase three times with ethyl acetate (EtOAc).

• Purification Wash:

  • Wash the combined organic layers with cold 1M HCl. Causality: Selectively protonates and partitions residual pyridine into the aqueous phase.

  • Wash with saturated NaHCO3​ . Causality: Neutralizes residual acetic acid and trace HCl.

  • Wash with brine to remove residual water.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure. Recrystallize from ethanol to yield the pure methyl β -D-glucopyranoside tetraacetate.

Chemical synthesis workflow for Methyl beta-D-glucopyranoside tetraacetate.

Protocol 2: Regioselective Enzymatic Deacetylation

This protocol utilizes enzymatic kinetic resolution to isolate the 2,4,6-triacetate intermediate[3].

Causality of Reagents: A pH 7.0 phosphate buffer is critical to maintain the optimal ionization state of the enzyme's catalytic triad (Ser-His-Asp), ensuring maximum hydrolytic activity without causing spontaneous chemical hydrolysis of the esters.

Step-by-Step Workflow:

• Substrate Preparation: Dissolve 100 mg of methyl β -D-glucopyranoside tetraacetate in 1 mL of acetone (co-solvent to ensure substrate bioavailability).

• Buffer Integration: Add the solution dropwise to 19 mL of 0.1 M sodium phosphate buffer (pH 7.0) under vigorous stirring to create a fine suspension.

• Enzymatic Cleavage: Add 50 mg of lyophilized Candida rugosa lipase (CRL).

• Incubation: Incubate the mixture at 30 °C with orbital shaking (200 rpm).

• Kinetic Monitoring: Sample the reaction every 30 minutes via HPLC. Causality: The reaction is a kinetic resolution. Over-incubation leads to exhaustive deacetylation (di- and mono-acetates). The reaction must be terminated when the 2,4,6-triacetate concentration peaks (~70% yield)[3].

• Termination: Quench the reaction by adding 20 mL of ethyl acetate and filtering through a Celite pad to remove the denatured enzyme.

• Isolation: Separate the organic layer, dry over Na2​SO4​ , concentrate, and purify via silica gel flash chromatography (Hexane:EtOAc gradient) to isolate the pure 2,4,6-triacetate.

Regioselective enzymatic deacetylation cascade using Candida rugosa lipase.

References

• National Center for Biotechnology Information (NCBI). "Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside" PubChem Compound Summary for CID 2728821. URL:[Link]

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• Vic, G., Hastings, J. J., & Crout, D. H. G. (1996). "Glycosidase-catalysed synthesis of glycosides by an improved procedure for reverse hydrolysis." Tetrahedron: Asymmetry. ResearchGate. URL:[Link]

• Heinze, T., & Petzold, K. (2008). "Specificity of an Aspergillus Niger Esterase Deacetylating Cellulose Acetate." Cellulose Chemistry: Novel Products and Synthesis Paths. ResearchGate. URL: [Link]

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1H and 13C NMR spectrum analysis of methyl beta-D-glucopyranoside tetraacetate

In-Depth Technical Guide: 1 H and 13 C NMR Spectral Analysis of Methyl β -D-Glucopyranoside Tetraacetate

Executive Summary

Methyl β -D-glucopyranoside tetraacetate (also known as methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside) is a cornerstone molecule in carbohydrate chemistry. It serves as a highly stable, non-reducing protected glycoside used extensively as a reference standard, a synthetic intermediate, and a substrate for [1]. This whitepaper provides a comprehensive, causality-driven analysis of its 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectra. By moving beyond empirical observation into mechanistic reasoning, this guide equips researchers with the theoretical grounding necessary for rigorous structural elucidation.

Experimental Methodology: A Self-Validating Protocol

To ensure high-fidelity spectral data, the experimental workflow must be designed as a self-validating system. Every choice, from solvent selection to acquisition parameters, directly impacts the interpretability of the resulting spectra.

Sample Preparation

• Solvent Selection : The analyte is dissolved in deuterated chloroform (CDCl 3​ ). CDCl 3​ is selected not merely for its excellent solvation of peracetylated carbohydrates, but because its aprotic nature prevents chemical exchange phenomena that could obscure critical coupling information ([2]). Furthermore, it minimizes the risk of ester hydrolysis that could occur in protic environments.

• Internal Standard : Tetramethylsilane (TMS) at 0.03% v/v is included to provide a definitive zero-point reference ( δ 0.00 ppm), ensuring that the subtle chemical shifts induced by the acetyl groups are accurately measured.

Acquisition Parameters

• 1 H NMR (400 MHz) : A standard single-pulse sequence with a relaxation delay ( D1​ ) of at least 2 seconds is utilized. This ensures complete longitudinal relaxation ( T1​ ) of all protons, which is critical for quantitative integration.

• 13 C NMR (100 MHz) : Acquired using proton decoupling to collapse the carbon signals into sharp singlets, enhancing the signal-to-noise ratio. A longer D1​ (e.g., 5 seconds) is employed to account for the slower relaxation times of quaternary carbonyl carbons.

The Self-Validation Checkpoint

Before detailed assignment, the spectrum must validate the sample's integrity. The integration of the anomeric O-methyl group ( ∼ 3.48 ppm, 3H) is calibrated as the internal benchmark. A pure, fully acetylated sample must yield an exact 3:12:7 ratio when comparing the O-methyl protons, the four acetyl methyl protons ( ∼ 2.00-2.08 ppm, 12H), and the pyranose ring protons (7H). Any deviation mathematically proves incomplete acetylation or the presence of impurities.

Caption: Step-by-step self-validating NMR workflow for structural elucidation.

1 H NMR Spectral Analysis: Causality & Assignments

The 1 H NMR spectrum of methyl β -D-glucopyranoside tetraacetate is a masterclass in the interplay between electronic deshielding and geometric coupling.

The Causality of Chemical Shifts

In an unacetylated glucoside, the ring protons typically resonate in a narrow, overlapping window ( ∼ 3.2 - 3.8 ppm). However, the introduction of O-acetyl groups at C-2, C-3, C-4, and C-6 fundamentally alters the local electronic environment ([3]). The highly electronegative ester oxygen atoms withdraw electron density from the adjacent C-H bonds via the inductive effect. This reduction in diamagnetic shielding causes the attached protons (H-2, H-3, H-4, and H-6) to shift significantly downfield into the 4.1 - 5.3 ppm region. H-5, lacking a direct acetyl attachment, remains relatively upfield ( ∼ 3.68 ppm).

The Causality of Coupling Constants

The coupling constants ( J -values) serve as a definitive geometric proof of the molecule's structure. In the 4C1​ chair conformation of a β -D-glucopyranoside, all non-anomeric substituents (at C-2, C-3, C-4, and C-5) occupy equatorial positions, forcing their corresponding protons into axial positions. According to the Karplus equation, the vicinal coupling constant ( 3J ) is maximized when the dihedral angle between two protons is 180° (anti-periplanar) ([4]). The trans-diaxial relationship between H-1/H-2, H-2/H-3, H-3/H-4, and H-4/H-5 results in uniformly large coupling constants ( J≈8.0−10.0 Hz). The large J1,2​ value (8.0 Hz) is the absolute diagnostic marker distinguishing the β -anomer from the α -anomer (which would exhibit an axial-equatorial J1,2​≈3.0−4.0 Hz).

Caption: Logical causality of structural features dictating NMR spectral parameters.

Quantitative 1 H NMR Data Summary

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

Proton	Chemical Shift ( δ , ppm)	Multiplicity	Coupling Constant ( J , Hz)	Mechanistic Assignment / Causality
H-3	5.20	t	9.5	Deshielded by C-3 OAc; axial-axial coupling to H-2 and H-4.
H-4	5.07	t	9.5	Deshielded by C-4 OAc; axial-axial coupling to H-3 and H-5.
H-2	4.98	dd	8.0, 9.5	Deshielded by C-2 OAc; axial-axial coupling to H-1 and H-3.
H-1	4.40	d	8.0	Anomeric proton; large J proves β -configuration.
H-6a	4.26	dd	12.0, 4.5	Deshielded by C-6 OAc; geminal coupling to H-6b, vicinal to H-5.
H-6b	4.13	dd	12.0, 2.5	Deshielded by C-6 OAc; geminal coupling to H-6a, vicinal to H-5.
H-5	3.68	ddd	9.5, 4.5, 2.5	Less deshielded (no direct OAc); coupled to H-4, H-6a, H-6b.
OCH 3​	3.48	s	-	Anomeric methoxy group; sharp singlet due to free rotation.
OAc (x4)	2.00 - 2.08	s (multiplet)	-	Four distinct acetyl methyl groups; rapid rotation yields singlets.

13 C NMR Spectral Analysis: Orthogonal Validation

The 13 C NMR spectrum provides an orthogonal layer of validation, confirming the carbon skeleton and the oxidation state of each position ([5]).

• Carbonyl Region (169-171 ppm) : The presence of four distinct signals in this extreme downfield region confirms the tetra-acetylated state. The slight variations in chemical shift arise from the distinct spatial environments of the equatorial (C-2, C-3, C-4) and exocyclic (C-6) esters.

• Anomeric Carbon (101.6 ppm) : C-1 is uniquely positioned between two highly electronegative oxygen atoms (the ring oxygen and the methoxy oxygen), pushing it significantly downfield compared to the other ring carbons. A shift >100 ppm is highly characteristic of a β -glycosidic linkage.

• Ring Carbons (68-73 ppm) : The secondary carbons (C-2, C-3, C-4, C-5) cluster here. C-6, being a primary carbon, is shielded relative to the secondary ring carbons and appears upfield at 62.0 ppm.

Quantitative 13 C NMR Data Summary

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Carbon	Chemical Shift ( δ , ppm)	Assignment
C=O (Ester)	169.2, 169.4, 170.3, 170.6	Four acetyl carbonyl carbons.
C-1	101.6	Anomeric carbon ( β -configuration).
C-3	72.8	Ring carbon attached to OAc.
C-5	71.7	Ring carbon (endocyclic oxygen attachment).
C-2	71.2	Ring carbon attached to OAc.
C-4	68.4	Ring carbon attached to OAc.
C-6	62.0	Exocyclic primary carbon attached to OAc.
OCH 3​	57.0	Anomeric methoxy carbon.
CH 3​ (Ester)	20.5, 20.6, 20.6, 20.7	Four acetyl methyl carbons.

Conclusion

The NMR spectral analysis of methyl β -D-glucopyranoside tetraacetate is not merely an exercise in peak matching; it is a rigorous logical deduction of molecular geometry and electronic distribution. By understanding the causality behind the inductive deshielding of the acetyl groups and the geometric constraints governing the Karplus relationship, researchers can utilize this protocol as a self-validating framework for the structural elucidation of complex carbohydrates.

References

• Title : PubChem Compound Summary for CID 219982, Methyl beta-D-glucopyranoside tetraacetate Source : National Center for Biotechnology Information (PubChem) URL :[Link]

• Title : Synthesis and nuclear magnetic resonance spectra of some partially acylated β-D-glucopyranosides Source : Canadian Journal of Chemistry URL :[Link]

• Title : Methyl beta-D-glucopyranoside, tetraacetate - 13C NMR Source : SpectraBase (John Wiley & Sons, Inc.) URL :[Link]

• Title : Specificity of an Aspergillus Niger Esterase Deacetylating Cellulose Acetate Source : ResearchGate URL : [Link]

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An In-depth Technical Guide to the Synthesis of Methyl β-D-glucopyranoside Tetraacetate

Abstract

This technical guide provides a comprehensive overview of the synthesis of methyl β-D-glucopyranoside tetraacetate, a crucial intermediate in glycochemistry and drug development. The guide is tailored for researchers, scientists, and professionals in the field, offering a deep dive into the prevalent synthetic pathways, with a focus on the underlying reaction mechanisms and the rationale behind the experimental protocols. We will explore the renowned Koenigs-Knorr reaction for the stereoselective formation of the β-glycosidic bond and the subsequent peracetylation to yield the final product. This document emphasizes scientific integrity, providing detailed, step-by-step methodologies, quantitative data summaries, and mechanistic diagrams to ensure a thorough understanding and successful replication of the synthesis.

Introduction: The Significance of Methyl β-D-glucopyranoside Tetraacetate

Methyl β-D-glucopyranoside tetraacetate is a protected derivative of methyl β-D-glucopyranoside. The acetyl protecting groups enhance its solubility in organic solvents, a critical attribute for its use in a variety of organic reactions. This compound serves as a versatile building block in the synthesis of more complex oligosaccharides and glycoconjugates. Its applications span from fundamental glycobiology research to the development of novel therapeutics. The stereoselective synthesis of the β-anomer is of particular importance, as the anomeric configuration profoundly influences the biological activity of the final molecule.

Strategic Overview of the Synthesis

The synthesis of methyl β-D-glucopyranoside tetraacetate is typically achieved through a two-step process:

• Stereoselective Glycosylation: The formation of the methyl β-D-glycosidic bond.

• Peracetylation: The protection of the hydroxyl groups as acetates.

The order of these steps can be varied. One common approach involves the glycosylation of a suitably protected glucose derivative, followed by acetylation. An alternative and widely used method, which will be the focus of this guide, is the Koenigs-Knorr reaction, which utilizes a peracetylated glycosyl halide as the starting material. This method is advantageous due to the high stereoselectivity for the β-anomer, a direct consequence of the participation of the C-2 acetyl group.

The Koenigs-Knorr Pathway: A Detailed Protocol and Mechanistic Insight

The Koenigs-Knorr reaction is a cornerstone of carbohydrate chemistry for the formation of glycosidic bonds.[1] In its classic form, it involves the reaction of a glycosyl halide with an alcohol in the presence of a promoter, typically a silver salt such as silver carbonate.[1]

Experimental Protocol

This protocol details the synthesis of methyl β-D-glucopyranoside tetraacetate from acetobromoglucose (2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide).

Materials and Reagents:

• 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide

• Anhydrous methanol

• Silver carbonate (Ag₂CO₃)

• Anhydrous solvent (e.g., Dichloromethane or Toluene)

• Drierite (anhydrous calcium sulfate)

• Celite

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous sodium sulfate (Na₂SO₄)

• Ethanol for recrystallization

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a drying tube, a solution of 2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide (1 molar equivalent) in an anhydrous solvent is prepared.

• Addition of Reagents: Anhydrous methanol (1.1-1.5 molar equivalents) is added to the solution. Subsequently, silver carbonate (1.0-1.2 molar equivalents) and a drying agent like Drierite are added.

• Reaction Execution: The reaction mixture is stirred vigorously at a controlled temperature. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite to remove the silver salts and Drierite. The filtrate is then washed sequentially with distilled water and saturated aqueous sodium bicarbonate solution.

• Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure. The crude product is then purified by recrystallization from a suitable solvent such as ethanol to yield pure methyl β-D-glucopyranoside tetraacetate.[2]

Reaction Mechanism: The Role of Anchimeric Assistance

The stereochemical outcome of the Koenigs-Knorr reaction is elegantly controlled by the participation of the acetyl group at the C-2 position, a phenomenon known as anchimeric assistance.[1]

• Activation of the Glycosyl Bromide: The reaction is initiated by the silver carbonate, which acts as a halophilic promoter. The silver ion coordinates to the bromine atom at the anomeric center, facilitating its departure as silver bromide.[1] This leads to the formation of an oxocarbenium ion intermediate.

• Neighboring Group Participation: The lone pair of electrons on the oxygen atom of the C-2 acetyl group attacks the anomeric carbon from the top face (α-face), forming a cyclic acyloxonium ion intermediate. This intermediate is resonance-stabilized and effectively blocks the α-face from nucleophilic attack.

• Nucleophilic Attack by Methanol: The methanol molecule, acting as the nucleophile, can now only attack the anomeric carbon from the opposite, unhindered bottom face (β-face) in an SN2-like fashion.[1]

• Formation of the β-Glycoside: This backside attack results in an inversion of configuration at the anomeric center, leading exclusively to the formation of the methyl β-D-glucopyranoside tetraacetate. Subsequent deprotonation of the oxonium ion yields the final product.

The role of silver carbonate is multifaceted; it not only promotes the departure of the bromide but also acts as a base to neutralize the hydrobromic acid that may be formed, preventing undesired side reactions.[3][4][5]

Visualization of the Koenigs-Knorr Reaction Workflow

Caption: Workflow for the Koenigs-Knorr synthesis.

Mechanistic Diagram of Anchimeric Assistance

Caption: Mechanism of anchimeric assistance in the Koenigs-Knorr reaction.

Alternative Pathway: Fischer Glycosidation Followed by Acetylation

An alternative route involves the initial formation of methyl β-D-glucopyranoside via Fischer glycosidation of D-glucose, followed by peracetylation.

Experimental Protocol: Acetylation of Methyl β-D-glucopyranoside

Materials and Reagents:

• Methyl β-D-glucopyranoside

• Acetic anhydride (Ac₂O)

• Anhydrous sodium acetate (NaOAc) or Pyridine

• Ethanol for recrystallization

Procedure:

• Reaction Setup: A mixture of methyl β-D-glucopyranoside (1 molar equivalent) and anhydrous sodium acetate (catalytic to stoichiometric amount) in acetic anhydride (in excess, serving as both reagent and solvent) is prepared in a round-bottom flask.[6]

• Reaction Execution: The mixture is heated, for instance, to 90°C, and stirred until the reaction is complete, as monitored by TLC.[6]

• Work-up: The reaction mixture is cooled and poured into ice-water to quench the excess acetic anhydride. The product may precipitate or can be extracted with a suitable organic solvent.

• Purification: The crude product is collected and purified by recrystallization from ethanol to give the pure methyl β-D-glucopyranoside tetraacetate.[6]

Acetylation Reaction Mechanism

The acetylation of the hydroxyl groups of methyl β-D-glucopyranoside with acetic anhydride is a nucleophilic acyl substitution reaction.

• Activation of Acetic Anhydride: In the presence of a base like sodium acetate, the acetate ion can act as a catalyst.

• Nucleophilic Attack: The oxygen atom of a hydroxyl group on the glucose ring acts as a nucleophile, attacking one of the carbonyl carbons of acetic anhydride.

• Tetrahedral Intermediate Formation: This attack forms a tetrahedral intermediate.

• Elimination of Leaving Group: The intermediate collapses, reforming the carbonyl double bond and eliminating an acetate ion as a stable leaving group.

• Deprotonation: The acetate ion then deprotonates the newly formed acetylated hydroxyl group, regenerating the catalyst and yielding the acetylated product. This process is repeated for all four hydroxyl groups.

Visualization of the Acetylation Workflow

Caption: Workflow for the acetylation of methyl β-D-glucopyranoside.

Data Presentation: Summary of Reaction Parameters

The following table summarizes typical quantitative data for the Koenigs-Knorr synthesis pathway.

Parameter	Value/Range	Source(s)
Starting Material	2,3,4,6-tetra-O-acetyl-α-D-glucopyranosyl bromide	[1]
Reagents	Anhydrous Methanol, Silver Carbonate	[1]
Solvent	Anhydrous Dichloromethane or Toluene	[7]
Reaction Temperature	Room Temperature to Reflux	[2]
Reaction Time	4.5 - 24 hours	[8]
Yield	50% - 78%	[2]
Purification Method	Recrystallization (Ethanol)	[2][6]

Conclusion

The synthesis of methyl β-D-glucopyranoside tetraacetate is a well-established process in carbohydrate chemistry. The Koenigs-Knorr reaction stands out as a highly effective method for achieving the desired β-stereoselectivity through the principle of anchimeric assistance. The alternative pathway of Fischer glycosidation followed by acetylation also provides a viable route. A thorough understanding of the reaction mechanisms and careful execution of the experimental protocols are paramount for achieving high yields and purity of the final product. This guide provides the necessary theoretical and practical framework for researchers and scientists to confidently undertake this synthesis in their laboratories.

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• Trant, J. (2021, September 23). 2021 09 22 Lecture 4 Koenigs Knorr, what is going on, anchimeric assistance [Video]. YouTube. [Link]

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• Jabbari, H., Khosravi, S., & Azimi, S. (2019). The process of acetylation of glucose by acetic anhydride in the presence of sodium acetate. ResearchGate. [Link]

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• Miller, G. J., Gardiner, J. M., Potter, G. T., & Cheallaigh, A. N. (2016). Preparation of Methyl 1,2,3,4-tetra- O -acetyl-β- D -glucopyranuronate. ResearchGate. [Link]

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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Methyl beta-D-glucopyranoside tetraacetate solubility in common organic solvents

Solvation Dynamics and Protocols for Methyl β -D-Glucopyranoside Tetraacetate in Organic Solvents

Executive Summary & Mechanistic Overview

As an application scientist specializing in carbohydrate chemistry, a recurring challenge I observe in drug development is the intractable nature of native pyranosides in organic media. Native glucose is locked into a rigid, highly stable crystal lattice driven by extensive intermolecular hydrogen bonding.

By peracetylating the sugar to form Methyl β -D-glucopyranoside tetraacetate (CAS: 4860-85-9)[1], we fundamentally rewrite the molecule's thermodynamic rulebook. The substitution of four hydroxyl groups with acetyl esters accomplishes two critical thermodynamic shifts:

• Elimination of H-Bond Donors: The molecule can no longer donate hydrogen bonds, drastically lowering its crystal lattice energy (evidenced by its relatively low melting point of 102–103 °C)[1].

• Induction of Lipophilicity: The ester carbonyls act as excellent hydrogen-bond acceptors and participate in strong dipole-dipole interactions, rendering the molecule highly soluble in polar aprotic and chlorinated organic solvents[2].

Understanding this solvation mechanism is paramount for downstream applications, such as regioselective enzymatic deacetylation using Candida rugosa lipase[3] or the synthesis of complex glycosylated APIs.

Solubility Profile in Common Solvents

The solubility of methyl β -D-glucopyranoside tetraacetate is dictated by the polarity and hydrogen-bonding capacity of the solvent. The table below summarizes the quantitative and qualitative solubility limits based on empirical thermodynamic matching[2].

Solvent Class	Representative Solvents	Solubility Level	Mechanistic Rationale
Chlorinated	Chloroform, Dichloromethane (DCM)	Highly Soluble (>100 mg/mL)	Optimal dipole-dipole matching with ester carbonyls; minimal solvent-solute repulsion.
Polar Aprotic	DMSO, DMF, Acetone	Highly Soluble (>50 mg/mL)	Strong dipole interactions; favorable solvation of the polarized carbohydrate backbone.
Esters	Ethyl Acetate	Soluble (~30-50 mg/mL)	"Like dissolves like"; structural similarity to the tetraacetate moieties promotes solvation.
Polar Protic	Methanol, Ethanol	Sparingly Soluble (<10 mg/mL)*	Protic solvents prefer strong H-bond networks; the solute lacks H-bond donors, leading to poor solvation at room temperature.
Non-Polar	Hexane, Heptane	Insoluble	Complete polarity mismatch; inability to overcome the remaining crystal lattice energy.
Supercritical	Supercritical CO₂ (scCO₂)	Highly Soluble (Pressure-dependent)	The high density of acetate groups imparts unique CO₂-philicity, overcoming the weak solvent strength of scCO₂[4].

*Note: Solubility in protic solvents can be increased via heating, but this risks transesterification.

Advanced Application: Supercritical CO₂ Solvation

A paradigm-shifting application in modern green chemistry and pharmaceutical processing is the use of supercritical carbon dioxide (scCO₂). While scCO₂ is typically a poor solvent for highly polar or high-molecular-weight molecules, peracetylated sugars exhibit remarkable CO₂-philicity[4]. The dense array of acetate side chains on methyl β -D-glucopyranoside tetraacetate interacts favorably with the quadrupole moment of CO₂, allowing for high solubility under mild supercritical conditions[5]. This property is highly advantageous for drug development professionals looking to extract, purify, or formulate carbohydrate derivatives without leaving toxic organic solvent residues.

Experimental Protocol: Self-Validating Gravimetric Quantification

A critical failure point in many laboratories is assuming that physical dissolution equals chemical stability. In protic solvents or moisture-contaminated aprotic solvents, peracetylated sugars can undergo spontaneous, partial deacetylation.

To ensure scientific integrity, the following protocol is designed as a self-validating system . It pairs standard gravimetric analysis with a mandatory post-evaporation 1 H NMR validation step to confirm that the measured mass corresponds exclusively to the intact tetraacetate.

Step-by-Step Methodology:

• Saturation & Equilibration:

  • Add 500 mg of methyl β -D-glucopyranoside tetraacetate to a 5 mL amber glass vial.

  • Introduce 2.0 mL of the target organic solvent (e.g., anhydrous DCM).

  • Seal the vial with a PTFE-lined cap to prevent solvent evaporation.

  • Agitate the suspension on a thermomixer at 700 rpm and 25.0 °C for 24 hours. (Causality: 24 hours ensures thermodynamic equilibrium is reached between the solid phase and the solvation shell).

• Phase Separation:

  • Extract 1.0 mL of the suspension using a glass syringe.

  • Pass the suspension through a 0.22 µm PTFE syringe filter into a pre-weighed, dry glass vial (Vial A). (Causality: PTFE is universally solvent-resistant, ensuring no polymer leachables falsely inflate the gravimetric mass).

• Gravimetric Quantification:

  • Evaporate the solvent from Vial A using a gentle stream of ultra-high purity N₂ gas.

  • Subject the vial to high vacuum (0.1 mbar) for 4 hours to remove residual solvent trapped in the amorphous solid matrix.

  • Weigh Vial A to determine the mass of the dissolved solute and calculate solubility (mg/mL).

• Spectroscopic Validation (The Self-Validating Mechanism):

  • Re-dissolve a 10 mg aliquot of the dried residue in 0.6 mL of CDCl₃.

  • Acquire a 1 H NMR spectrum (400 MHz).

  • Validation Check: Confirm the presence of four distinct acetate methyl singlets ( δ 2.00–2.15 ppm) and the anomeric proton (H-1) doublet at ∼ 4.4 ppm ( J≈8.0 Hz), which confirms the β -configuration[6]. Any loss of acetate peaks invalidates the solubility data, indicating chemical degradation rather than pure physical dissolution.

Experimental Workflow Diagram

The following diagram maps the logical relationship between the solubility determination protocol and its downstream validation and application.

Caption: Workflow for solubility validation and downstream enzymatic deacetylation.

References

• National Center for Biotechnology Information. "Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside." PubChem. 6

• Potluri, V. K., et al. "Peracetylated Sugar Derivatives Show High Solubility in Liquid and Supercritical Carbon Dioxide." Organic Letters, ACS Publications, 2002. 4

• Benchchem. "2,3,4,6-Tetra-O-acetyl-beta-D-glucose Solubility Profile." Benchchem Database. 2

• ResearchGate. "Regioselective C-6 Hydrolysis of Methyl O-Benzoyl-pyranosides Catalysed by Candida Rugosa Lipase." ResearchGate. 3

• ChemicalBook. "methyl 2,3,4,6-tetra-o-acetyl-beta-d-glucopyranoside Properties." ChemicalBook. 1

Sources

• 1. METHYL 2,3,4,6-TETRA-O-ACETYL-BETA-D-GLUCOPYRANOSIDE CAS#: 4860-85-9 [m.chemicalbook.com]
• 2. 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Peracetylated sugar derivatives show high solubility in liquid and supercritical carbon dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside | C15H22O10 | CID 2728821 - PubChem [pubchem.ncbi.nlm.nih.gov]

Crystallographic data and X-ray diffraction of methyl beta-D-glucopyranoside tetraacetate

Crystallographic Data and X-Ray Diffraction Analysis of Methyl β -D-Glucopyranoside Tetraacetate: A Technical Guide

Executive Summary

Methyl β -D-glucopyranoside tetraacetate (also known as methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside) is a critical synthetic intermediate and structural model in carbohydrate chemistry. As a low-molecular-weight analog of fully substituted cellulose acetate, it provides an ideal platform for studying stereoelectronic effects, pyranose ring conformations, and the regioselectivity of carbohydrate esterases. This whitepaper provides an in-depth analysis of its crystallographic properties, details the X-ray diffraction methodology required for its structural elucidation, and explores its application in enzymatic deacetylation workflows.

Structural Significance and Stereoelectronic Principles

In carbohydrate chemistry, the three-dimensional conformation of pyranose rings is dictated by a delicate balance between steric hindrance and stereoelectronic stabilization (such as the anomeric effect).

Typically, the anomeric effect drives electronegative substituents at the C1 position to adopt an axial orientation (the α -anomer) to maximize the stabilizing hyperconjugation between the endocyclic oxygen's lone pair and the σ∗ antibonding orbital of the C1-substituent bond[1]. However, single-crystal X-ray diffraction of methyl β -D-glucopyranoside tetraacetate reveals that the molecule adopts a highly stable 4C1​ chair conformation where the C1 methoxy group, along with all four acetyl groups (at C2, C3, C4, and C6), are situated in equatorial positions [2].

Causality of Conformation: The preference for the β -anomer's equatorial geometry in the solid state demonstrates that the profound steric bulk of the tetraacetate system, combined with the thermodynamic stability of having all large substituents in equatorial positions, effectively overrides the stereoelectronic stabilization that normally favors the α -anomer. Furthermore, the O-acetylation exerts specific geometric constraints; the carbonyl oxygen of the acetyl side-chains typically eclipses the hydrogen atom attached to the secondary alcoholic carbon, minimizing rotational variability and locking the side-chains into a highly conserved geometry[3].

Crystallographic Data and Unit Cell Parameters

Precise structural mapping of methyl β -D-glucopyranoside tetraacetate is achieved via single-crystal X-ray diffraction. The compound crystallizes in the chiral orthorhombic space group P21​21​21​ , which is characteristic of enantiomerically pure carbohydrate derivatives[4].

The quantitative crystallographic parameters are summarized in Table 1 below:

Parameter	Value	Description
Chemical Formula	C15​H22​O10​	Methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside
Crystal System	Orthorhombic	Characterized by three mutually orthogonal axes of unequal length.
Space Group	P21​21​21​	Non-centrosymmetric, chiral space group standard for pure sugars.
Unit Cell Axis a	7.30 Å	Length of the principal axis a .
Unit Cell Axis b	14.70 Å	Length of the principal axis b .
Unit Cell Axis c	15.87 Å	Length of the principal axis c .
Molecules per Cell ( Z )	4	Number of asymmetric units within the unit cell.
Calculated Density	1.33 g/cm³	Theoretical density based on unit cell volume and molecular weight.
Ring Conformation	4C1​ Chair	All substituents (C1–C4, C6) occupy equatorial positions.

Table 1: Summary of crystallographic and unit cell data for methyl β -D-glucopyranoside tetraacetate[2][4].

Experimental Protocol: Single-Crystal X-Ray Diffraction

To achieve high-resolution structural data and accurately map the torsion angles of the flexible acetyl groups, a rigorous X-ray diffraction workflow must be employed. The following protocol outlines the self-validating system used to determine the structure of peracetylated glycosides.

Step-by-Step Methodology

• Single Crystal Growth:

  • Procedure: Dissolve the purified compound in a minimal amount of a binary solvent system (e.g., ethyl acetate/hexane or ethanol/water). Allow the solvent to evaporate slowly at ambient temperature over 48–72 hours.

  • Rationale: Slow evaporation promotes the thermodynamic growth of large, defect-free single crystals, minimizing twinning and mosaicity.

• Crystal Mounting and Cryocooling:

  • Procedure: Select a crystal of suitable dimensions (e.g., 0.2×0.2×0.1 mm) under a polarizing microscope. Coat the crystal in paratone oil, mount it on a MiTeGen loop, and immediately transfer it to the diffractometer's cold stream (typically 85 K – 100 K).

  • Rationale: Cryocooling drastically reduces the thermal motion of the atoms (Debye-Waller factors). This is critical for acetylated sugars, as the terminal methyl groups of the acetate moieties are highly prone to thermal disorder at room temperature[5].

• Data Collection:

  • Procedure: Irradiate the crystal using Cu Kα radiation ( λ=1.5418 Å) on a diffractometer equipped with an area detector (e.g., Bruker D8 Venture).

  • Rationale: While Mo Kα provides higher resolution, Cu Kα is specifically chosen for light-atom (C, H, O) chiral molecules. The longer wavelength enhances the anomalous dispersion signal, allowing for the unambiguous determination of the absolute configuration (Flack parameter) of the chiral pyranose ring.

• Data Reduction and Structure Refinement:

  • Procedure: Integrate the diffraction frames using software such as SAINT or CrysAlisPro. Solve the phase problem using Direct Methods (SHELXT) and refine the structure using full-matrix least-squares on F2 (SHELXL) via the OLEX2 interface[6].

  • Validation: Ensure the final R1​ factor is <5% and the goodness-of-fit (GoF) is near 1.0. Generate a CIF file and validate via CheckCIF to ensure no severe (Level A/B) crystallographic alerts exist.

Caption: Workflow for single-crystal X-ray diffraction and structural refinement of carbohydrate derivatives.

Application: Model Substrate in Enzymatic Deacetylation

Beyond its structural intrigue, methyl β -D-glucopyranoside tetraacetate serves as a premier model compound for evaluating the kinetics and regioselectivity of carbohydrate esterases, particularly Acetyl Xylan Esterases (AXE) and Cellulose Acetate Esterases [7][8].

Because the β -methoxy group at C1 accurately mimics the β -(1$\rightarrow$4)-glycosidic linkages found in cellulose and xylan backbones, this monomer acts as a proxy for fully substituted anhydroglucose units in polymeric cellulose acetate.

Regioselective Deacetylation Mechanism

Enzymes from the Carbohydrate Esterase (CE) Family 1 exhibit a highly specific, sequential mode of action on this substrate[9]:

• Primary Cleavage (C-3): The enzyme rapidly and regioselectively deacetylates the C-3 position, accumulating the 2,4,6-tri-O-acetyl intermediate in high yield ( ∼ 70%)[8].

• Secondary Cleavage (C-2): Following C-3 deacetylation, the enzyme targets the C-2 position, generating the 4,6-di-O-acetyl derivative ( ∼ 50% yield).

• Terminal Cleavage (C-4 / C-6): Deacetylation at the C-4 and primary C-6 positions occurs at drastically slower rates[8].

Understanding this pathway is vital for drug delivery engineering and biomass valorization, as it allows scientists to utilize specific enzyme cocktails to produce partially acetylated cellulose derivatives with precise microstructures and tailored solubility profiles.

Caption: Regioselective enzymatic deacetylation pathway of methyl beta-D-glucopyranoside tetraacetate.

Conclusion

The crystallographic profiling of methyl β -D-glucopyranoside tetraacetate provides profound insights into the structural dynamics of peracetylated carbohydrates. By resolving its structure in the P21​21​21​ space group and confirming the all-equatorial 4C1​ chair conformation, researchers can accurately map the stereoelectronic forces that govern pyranose stability. Furthermore, its role as a high-fidelity structural proxy for cellulose acetate makes it an indispensable tool for characterizing the regioselective mechanisms of esterases, driving innovations in sustainable biomass degradation and the synthesis of novel bio-based polymers.

References

• Acta Crystallographica Section C. (2019). Structural properties of D-mannopyranosyl rings containing O-acetyl side-chains. DOI:

• ResearchGate / Applied Microbiology and Biotechnology. (2003). Specificity of an Aspergillus Niger Esterase Deacetylating Cellulose Acetate. DOI:

• ResearchGate / Carbohydrate Research. (2001). Regioselective deacetylation of cellulose acetates by acetyl xylan esterases of different CE-families. Retrieved from [Link]

Sources

• 1. 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 | Benchchem [benchchem.com]
• 2. 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 | Benchchem [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Buy 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 [smolecule.com]
• 5. researchgate.net [researchgate.net]
• 6. eprints.soton.ac.uk [eprints.soton.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Step-by-step glycosylation using methyl beta-D-glucopyranoside tetraacetate

Application Note: Step-by-Step Glycosylation Using Methyl β -D-Glucopyranoside Tetraacetate

Strategic Overview & The "Armed-Disarmed" Principle

In the synthesis of complex carbohydrates and glycoconjugates, the strategic selection of a glycosyl donor dictates both the efficiency and stereoselectivity of the coupling event. Methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside (methyl β -D-glucopyranoside tetraacetate) is a highly crystalline, shelf-stable compound[1]. Under the classic "armed-disarmed" principle of carbohydrate chemistry, the electron-withdrawing nature of the four acetyl groups, combined with the inherent stability of the anomeric methyl ether, renders this molecule severely "disarmed."

Because it is virtually inert to mild Lewis acid activation, it cannot be used directly as a glycosyl donor in standard room-temperature couplings. Instead, it serves as an excellent protected precursor. To utilize this stable building block for glycosidic bond formation, a two-stage synthetic architecture is required:

• Pre-activation (Acetolysis): Conversion of the robust methyl ether into a reactive anomeric acetate (1,2,3,4,6-penta-O-acetyl-D-glucopyranose)[2].

• Stereoselective Glycosylation: Lewis acid-promoted coupling of the resulting glycosyl acetate with a target acceptor[3].

Mechanistic Causality & Stereocontrol (E-E-A-T)

Understanding the physical chemistry behind these transformations is critical for troubleshooting and scaling up in drug development workflows.

• The Acetolysis Mechanism: The anomeric methoxy group (-OCH 3​ ) is a poor leaving group. By subjecting the methyl glycoside to a highly acidic environment (sulfuric acid) in the presence of acetic anhydride, the anomeric bond is protonated and cleaved. This generates a transient oxocarbenium ion, which is immediately trapped by the abundant acetate nucleophiles in the solvent matrix, yielding the pentaacetate[2].

• Lewis Acid Activation: In the second stage, Boron trifluoride diethyl etherate (BF 3​⋅ OEt 2​ ) acts as a potent Lewis acid. The boron atom coordinates specifically to the carbonyl oxygen of the anomeric acetate, weakening the C1-O bond and facilitating the departure of the leaving group to regenerate the oxocarbenium intermediate[4]. Other Lewis acids, such as FeCl 3​ , can also be utilized depending on the substrate's sensitivity[5].

• Neighboring Group Participation (NGP): Stereocontrol is the paramount concern in glycosylation. The acetyl group at the C2 position provides absolute stereocontrol. Upon formation of the oxocarbenium ion, the carbonyl oxygen of the C2 acetate attacks the anomeric center intramolecularly, forming a rigid, bicyclic acetoxonium ion. This intermediate physically blocks the α -face of the carbohydrate ring. Consequently, the incoming acceptor (alcohol/phenol) is forced to attack exclusively from the β -face, ensuring a 1,2-trans ( β ) stereochemical outcome[3].

Quantitative Reactivity Profile

The following table summarizes the causal relationship between the anomeric substituent and the required activation energy for glycosylation.

Glycosyl Species	Anomeric Substituent	Reactivity Profile	Activation Promoter	Stereochemical Outcome (with C2 OAc)
Methyl β -D-glucopyranoside tetraacetate	-OCH 3​	Disarmed / Highly Stable	N/A (Requires Pre-activation)	N/A
1,2,3,4,6-Penta-O-acetyl-D-glucopyranose	-OAc	Moderate	BF 3​⋅ OEt 2​ , SnCl 4​ , FeCl 3​	1,2-trans ( β )
2,3,4,6-Tetra-O-acetyl- α -D-glucosyl bromide	-Br	High (Koenigs-Knorr)	Ag 2​ CO 3​ , AgOTf	1,2-trans ( β )

Experimental Methodologies

Protocol 1: Pre-activation via Acetolysis

Conversion of the stable methyl glycoside to a reactive glycosyl donor.

Reagents:

• Methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside (1.0 eq)

• Acetic anhydride (Ac 2​ O, 10.0 eq)

• Glacial acetic acid (AcOH, solvent, 0.5 M)

• Concentrated Sulfuric Acid (H 2​ SO 4​ , 0.1 eq)

Step-by-Step Procedure:

• Solvation: Dissolve the methyl glycoside in a 1:1 (v/v) mixture of Ac 2​ O and AcOH in a round-bottom flask.

• Catalyst Addition: Cool the mixture to 0 °C using an ice bath. Add conc. H 2​ SO 4​ dropwise.

  • Causality: The cleavage of the ether bond is highly exothermic. Cooling prevents the thermal degradation of the carbohydrate ring and suppresses the formation of furanose byproducts.

• Reaction Propagation: Remove the ice bath and allow the reaction to stir at room temperature (25 °C) for 4–6 hours.

  • Self-Validation Checkpoint: Monitor via TLC (Eluent: 1:1 Hexane/Ethyl Acetate). The reaction is complete when the starting material (R f​ ~ 0.40) is entirely consumed and replaced by a slightly less polar spot corresponding to the pentaacetate (R f​ ~ 0.45).

• Quenching & Extraction: Pour the reaction mixture slowly into crushed ice. Extract the aqueous matrix with Dichloromethane (DCM) (3 × 50 mL).

• Neutralization: Wash the combined organic layers with saturated aqueous NaHCO 3​ until the aqueous phase reaches pH 7.

  • Causality: Complete neutralization of the sulfuric and acetic acids is mandatory. Residual acid during rotary evaporation will cause premature deacetylation or anomerization of the product.

• Isolation: Dry the organic layer over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield 1,2,3,4,6-penta-O-acetyl-D-glucopyranose as a white solid.

Protocol 2: BF 3​⋅ OEt 2​ -Promoted Glycosylation

Stereoselective coupling of the glycosyl acetate with an acceptor.

Reagents:

• 1,2,3,4,6-Penta-O-acetyl-D-glucopyranose (Donor, 1.2 eq)

• Target Alcohol/Phenol (Acceptor, 1.0 eq)

• Boron trifluoride diethyl etherate (BF 3​⋅ OEt 2​ , 1.5 eq)

• Anhydrous Dichloromethane (DCM, 0.1 M)

• Activated 4Å Molecular Sieves (200 mg/mmol)

Step-by-Step Procedure:

• Preparation: In a flame-dried Schlenk flask under an Argon atmosphere, combine the donor, acceptor, and freshly activated 4Å molecular sieves. Add anhydrous DCM.

• Desiccation: Stir the suspension at room temperature for 30 minutes prior to promoter addition.

  • Causality: Trace moisture acts as a lethal competing nucleophile. If water attacks the oxocarbenium intermediate, it forms a hemiacetal (reducing sugar), effectively destroying the donor and drastically lowering the yield.

• Activation: Cool the flask to 0 °C. Add BF 3​⋅ OEt 2​ dropwise via a gas-tight syringe.

  • Causality: Low temperatures control the initial rate of oxocarbenium formation, preventing donor self-condensation and ensuring the acceptor has time to diffuse to the reactive center.

• Coupling: Allow the reaction to slowly warm to room temperature and stir for 2–12 hours (acceptor-dependent).

  • Self-Validation Checkpoint: TLC will reveal the appearance of a new product spot. Post-purification, 1 H NMR must be used to validate stereochemistry: an anomeric doublet with a large coupling constant ( J1,2​≈7.5−8.0 Hz) definitively confirms the 1,2-trans- β -configuration.

• Quenching: Quench the reaction by adding Triethylamine (TEA, 2.0 eq) directly to the flask.

  • Causality: BF 3​ is a strong Lewis acid that can catalyze the reverse reaction (cleavage of the newly formed glycosidic bond) during concentration. TEA neutralizes the boron complex, locking the product in its stable state.

• Purification: Filter the mixture through a pad of Celite to remove the molecular sieves, concentrate the filtrate, and purify via flash column chromatography.

Mechanistic Workflow Visualization

Caption: Workflow from stable methyl glycoside to β-glycoside via acetolysis and Lewis acid activation.

References

• The acetolyses of the alpha and beta methyl D-glucopyranoside tetraacetates Source: Canadian Science Publishing URL:[Link]

• Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside - PubChem Source: National Institutes of Health (NIH) URL:[Link]

• Lewis acid promoted anomerisation: Recent developments and applications Source: ResearchGate URL:[Link]

• Practical β-Stereoselective O-Glycosylation of Phenols with Penta-O-acetyl-β-D-glucopyranose Source: ResearchGate URL:[Link]

• Iron(III) Chloride Catalyzed Glycosylation of Peracylated Sugars with Allyl/Alkynyl Alcohols Source: SciELO URL:[Link]

Sources

• 1. Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside | C15H22O10 | CID 2728821 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. cdnsciencepub.com [cdnsciencepub.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scielo.br [scielo.br]

Application Note &amp; Protocols: Strategic Use of Methyl β-D-Glucopyranoside Tetraacetate in Oligosaccharide Synthesis

Introduction: The Architect's Approach to Glycan Synthesis

The synthesis of complex oligosaccharides is a formidable challenge in organic chemistry, driven by the crucial roles these molecules play in biological recognition, signaling, and pathogenesis.[1][2] Unlike the template-driven synthesis of proteins or nucleic acids, glycan construction requires a strategic, architect-like approach, meticulously controlling the regiochemistry and stereochemistry of each glycosidic linkage. This is achieved through the sophisticated use of protecting groups and the careful orchestration of reactions between a glycosyl donor and a glycosyl acceptor .[1][3]

Methyl β-D-glucopyranoside tetraacetate, a readily available and stable derivative of glucose, is not a direct participant in chain elongation. Its hydroxyl groups are fully masked by acetyl protecting groups, and its anomeric methyl group is not a suitable leaving group for glycosylation. However, its true value lies in its potential to be transformed into a highly specific glycosyl acceptor . This guide details the journey of this compound from a fully protected starting material to a key building block in the assembly of a disaccharide, providing the foundational knowledge and actionable protocols for researchers in the field.

Section 1: Foundational Principles of Glycosylation

The Donor-Acceptor Paradigm

Chemical glycosylation is fundamentally a coupling reaction between two carbohydrate units.[3]

• The Glycosyl Donor: This molecule contains a leaving group (e.g., halide, trichloroacetimidate, thioether) at the anomeric (C-1) position. Upon activation by a promoter or Lewis acid, this leaving group departs, generating a reactive electrophilic intermediate, typically an oxocarbenium ion, at the anomeric carbon.[3]

• The Glycosyl Acceptor: This molecule possesses one or more unprotected hydroxyl groups. The nucleophilic oxygen of a free hydroxyl group attacks the electrophilic anomeric carbon of the activated donor, forming the desired glycosidic bond.[1]

The Critical Role of Protecting Groups

To ensure that only a specific hydroxyl group on the acceptor reacts, all other nucleophilic sites must be masked with protecting groups.[1] The acetyl groups in our starting material serve this purpose. Furthermore, the electronic nature of these groups profoundly influences reactivity. Acetyl groups are electron-withdrawing, which reduces the nucleophilicity of nearby hydroxyl groups and the overall reactivity of the sugar ring. This is known as a "disarming" effect, a crucial concept for controlling reaction rates in complex syntheses.[3][4]

The primary challenge, therefore, is to selectively remove one of these "disarming" acetyl groups to unveil a single, reactive hydroxyl group, thereby converting the inert, fully protected molecule into a targeted glycosyl acceptor.

Section 2: Preparation of the Glycosyl Acceptor via Regioselective Deacetylation

The conversion of methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside into a useful acceptor hinges on the ability to perform a regioselective deprotection. Various methods exist, but chemical deacetylation using hydrazine hydrate offers a mild and efficient route to expose specific hydroxyl positions.[2][5][6] The protocol below focuses on a 2-O-deacetylation, a common transformation yielding a valuable intermediate.

Workflow: From Protected Precursor to Active Acceptor

Caption: Transformation of the fully protected starting material into a glycosyl acceptor.

Protocol 2.1: Regioselective 2-O-Deacetylation

This protocol is adapted from established methodologies for the selective deacetylation of acetylated glycosides.[2]

Materials:

• Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside

• Anhydrous Tetrahydrofuran (THF)

• Hydrazine hydrate (85% solution in water)

• Ethyl acetate (EtOAc)

• Deionized water

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: Dissolve methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside (1.0 equiv.) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., argon or nitrogen). Cool the solution to 5 °C using an ice bath.

• Reagent Addition: While stirring, slowly add hydrazine hydrate (1.0 equiv., 85% solution) dropwise to the cooled solution.

  • Scientist's Note: The stoichiometry is critical. An excess of hydrazine hydrate can lead to the removal of multiple acetyl groups, compromising regioselectivity. The low temperature helps control the reaction rate.

• Reaction Monitoring: Monitor the reaction progress closely using Thin Layer Chromatography (TLC) with a suitable solvent system (e.g., 2:1 Hexanes:Ethyl Acetate). The product should have a lower Rf value than the starting material. The reaction is typically complete within 2-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding deionized water to the flask.

• Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl acetate. Repeat the extraction two more times.

• Washing: Combine the organic layers and wash sequentially with deionized water and then brine. This removes residual hydrazine and inorganic salts.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure to yield the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel to obtain pure methyl 3,4,6-tri-O-acetyl-β-D-glucopyranoside.

Section 3: The Glycosylation Reaction - Building the Disaccharide

With the glycosyl acceptor in hand, the key chain elongation step can be performed. This involves reacting our acceptor with an activated glycosyl donor. The choice of donor, leaving group, and activator system is vast, and each combination has its own advantages.[7][8] Here, we describe a robust protocol using a glycosyl phosphate donor, which is known for its versatility and efficiency when activated with trimethylsilyl trifluoromethanesulfonate (TMSOTf).[7]

Mechanism: Lewis-Acid Mediated Glycosidic Bond Formation

Caption: General mechanism for glycosylation using a glycosyl phosphate donor.

Protocol 3.1: TMSOTf-Mediated Coupling with a Glycosyl Phosphate Donor

This protocol provides a general framework for the coupling reaction.[7][8]

Materials:

• Glycosyl acceptor (from Protocol 2.1, 1.0 equiv.)

• Glycosyl phosphate donor (e.g., 2,3,4,6-Tetra-O-benzyl-α-D-glucopyranosyl phosphate, 1.2-1.5 equiv.)

• Anhydrous Dichloromethane (DCM)

• Activated 4 Å molecular sieves

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf, 1.5-2.0 equiv.)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Inert atmosphere reaction setup, low-temperature bath (-78 °C, e.g., dry ice/acetone)

Procedure:

• Preparation: In a flame-dried, two-neck round-bottom flask under an inert atmosphere, add the glycosyl acceptor (1.0 equiv.), the glycosyl phosphate donor (1.5 equiv.), and freshly activated 4 Å molecular sieves.

• Solvent Addition and Cooling: Add anhydrous DCM via syringe and stir the resulting suspension. Cool the flask to -78 °C.

  • Scientist's Note: Molecular sieves are crucial for scavenging any trace moisture, which can hydrolyze the activator or the reactive intermediates, leading to failed reactions.[9] The low temperature is essential to control the formation of the highly reactive oxocarbenium ion and often improves stereoselectivity.[10]

• Activation: Stir the suspension at -78 °C for 30 minutes. Then, add TMSOTf (2.0 equiv.) dropwise via syringe. The reaction mixture may change color.

• Reaction Progression: Allow the reaction to slowly warm to room temperature over several hours, or as determined by TLC monitoring. The reaction progress should be tracked until the acceptor is consumed.

• Quenching: Once complete, quench the reaction by carefully adding saturated aqueous NaHCO₃ solution until the mixture is basic.

  • Scientist's Note: The basic quench neutralizes the strong acid (TfOH) generated during the reaction, preventing degradation of the acid-sensitive protecting groups and glycosidic bonds upon workup.

• Work-up: Filter the entire mixture through a pad of Celite to remove the molecular sieves, washing the pad with DCM. Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous layer with DCM.

• Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude disaccharide via flash column chromatography.

Table 1: Key Parameters Influencing Glycosylation Outcomes

The success of a glycosylation reaction is a delicate balance of multiple factors. Understanding their interplay is key to optimizing yield and stereoselectivity.

Parameter	Influence on the Reaction	Rationale & Expert Insights
Temperature	Strongly affects reaction rate and stereoselectivity.	Lower temperatures often favor Sₙ2-like pathways, which can enhance stereocontrol, while higher temperatures can overcome activation barriers for less reactive partners but may lead to side reactions or anomerization.[10][11]
Solvent	Can influence the stability of intermediates and the reaction pathway.	Solvents like DCM are common, but ether-based solvents can sometimes participate in the reaction, influencing the stereochemical outcome at the anomeric center.
Activator/Promoter	Determines the rate of donor activation and the nature of the counterion.	The choice of activator (e.g., TMSOTf, NIS/TfOH) must be matched to the donor's leaving group. The concentration of the activator can also impact the reaction rate.[9][12]
Stoichiometry	The ratio of donor to acceptor can impact yield and selectivity.	Using a slight excess of the donor can drive the reaction to completion, especially with less reactive acceptors. For Sₙ2-like reactions, a higher concentration of the acceptor can favor the desired pathway.[11]
Protecting Groups	Affect the electronic and steric properties of both donor and acceptor.	"Arming" (electron-donating) groups like benzyl ethers increase reactivity, while "disarming" (electron-withdrawing) groups like acetates decrease it. This effect can be used strategically in one-pot syntheses.[3][4]

Section 4: Post-Glycosylation Processing and Final Deprotection

After successful coupling and purification, the resulting disaccharide is still adorned with protecting groups. The final step to yield the target oligosaccharide is a global deprotection. For acetyl (Ac) and benzyl (Bn) groups, a two-step process is common.

• Deacetylation: The removal of acetyl esters is readily achieved under basic conditions, such as Zemplén deacetylation (catalytic sodium methoxide in methanol).[13] This is a mild and high-yielding reaction that typically does not affect benzyl ethers.

• Debenzylation: Benzyl ethers are robust but can be removed via catalytic hydrogenation (e.g., H₂, Pd/C), a standard procedure that reduces the benzyl groups to toluene, leaving the free hydroxyls.

Conclusion

Methyl β-D-glucopyranoside tetraacetate, while seemingly inert, is a powerful and cost-effective starting point for the synthesis of complex oligosaccharides. Its utility is unlocked through a strategic and regioselective deprotection, transforming it into a tailored glycosyl acceptor. By understanding the fundamental principles of donor activation, acceptor reactivity, and the influence of reaction parameters, researchers can effectively integrate this building block into multi-step syntheses. The protocols and insights provided herein serve as a validated foundation for scientists and drug development professionals aiming to construct the intricate carbohydrate structures that are vital to biological innovation.

References

• Use of Ionically Tagged Glycosyl Donors in the Synthesis of Oligosaccharide Libraries - PMC. (n.d.). National Center for Biotechnology Information.
• An Efficient and Regioselective Deprotection Method for Acetylated Glycosides. (2011, October 18). LookChem.
• An Efficient and Regioselective Deprotection Method for Acetylated Glycosides. (2022, August 11). LookChem.
• Oligosaccharide Synthesis with Glycosyl Phosphate and Dithiophosphate Triesters as Glycosylating Agents. (2001, September 11). Journal of the American Chemical Society.
• Chemical glycosylation. (n.d.). Wikipedia.
• Chemical and Enzymatic Synthesis of Glycans. (n.d.). Essentials of Glycobiology, 2nd edition.
• An Efficient and Regioselective Deprotection Method for Acetylated Glycosides. (2011, October 18). Taylor & Francis Online.
• A Researcher's Guide to Glycosyl Donors in Oligosaccharide Synthesis. (n.d.). BenchChem.
• Application of the Superarmed Glycosyl Donor to Chemoselective Oligosaccharide Synthesis. (2008, May 1). Organic Letters.
• ESIMS and NMR studies on the selective deprotection of acetylated glucosides by dibutyltin oxide. (2011, February 1). PubMed.
• Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. (2024, July 2). The Journal of Organic Chemistry.
• Hypervalent iodine reagents as activators in glycosylation reactions. (n.d.). Arkivoc.
• Acceptor reactivity in glycosylation reactions. (2019, July 9). Chemical Society Reviews.
• An Empirical Understanding of the Glycosylation Reaction. (2018, August 20). Journal of the American Chemical Society.
• Parametric Analysis of Donor Activation for Glycosylation Reactions. (n.d.). Refubium, Freie Universität Berlin.
• Advances in glycoside and oligosaccharide synthesis. (2023, October 13). Chemical Society Reviews.

Sources

• 1. Chemical and Enzymatic Synthesis of Glycans - Essentials of Glycobiology - NCBI Bookshelf [ncbi.nlm.nih.gov]
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• 11. pubs.acs.org [pubs.acs.org]
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• 13. pubs.acs.org [pubs.acs.org]

Application Note: Enzymatic Hydrolysis and Regioselective Deacetylation of Methyl β-D-Glucopyranoside Tetraacetate

Target Audience: Researchers, Carbohydrate Chemists, and Drug Development Professionals Document Type: Technical Guide & Validated Protocols

Executive Summary & Rationale

In synthetic carbohydrate chemistry, the acetyl group is a cornerstone for the temporary protection of hydroxyl functionalities. Complete peracetylation, such as the formation of methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside, is easily achieved and provides excellent stability during glycosylation reactions[1]. However, the subsequent removal of these acetyl groups using standard Zemplén conditions (e.g., sodium methoxide in methanol) often results in complete global deprotection. When partial or regioselective deprotection is required to create specific glycosyl acceptors, harsh chemical bases often lead to unwanted side reactions, anomerization, or degradation of sensitive functional groups[1][2].

Enzymatic hydrolysis has emerged as a superior, green-chemistry alternative. By leveraging the specific active-site geometries of lipases and esterases, researchers can achieve highly chemo-, regio-, and stereoselective deacetylation under mild, aqueous conditions (neutral pH, ambient temperature)[1][3]. This application note details the mechanistic rationale, enzyme selection criteria, and self-validating protocols for the regioselective deacetylation of methyl β-D-glucopyranoside tetraacetate.

Mechanistic Insights and Enzyme Selection

The regioselectivity of enzymatic deacetylation is governed by the steric and electronic interactions between the peracetylated carbohydrate and the enzyme's catalytic triad. The causality behind selecting a specific enzyme lies in its evolutionary substrate preference:

• Cellulose Acetate (CA) Esterase (Neisseria sicca SB): This enzyme exhibits a strong preference for the C-3 position of methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Mechanistically, the enzyme rapidly hydrolyzes the C-3 ester to accumulate methyl 2,4,6-tri-O-acetyl-β-D-glucopyranoside in approximately 70% yield. Extended reaction times lead to subsequent deacetylation at C-2, yielding the 4,6-diacetate[4].

• Acetylxylan Esterase (Streptomyces lividans): Evolved to degrade complex acetylated xylans, this enzyme recognizes vicinal acetates. It catalyzes a rapid double deacetylation at positions C-2 and C-3. The second acetyl group is released almost instantaneously after the first, making it highly efficient for generating 4,6-di-O-acetylated pyranosides[5].

• Candida antarctica Lipase B (CAL-B): Widely utilized in its immobilized form (e.g., Novozym 435), CAL-B is highly effective for the regioselective deprotection of primary esters (C-6) or specific secondary esters depending on the solvent system (hydrolysis in aqueous buffer vs. alcoholysis in isopropanol)[2]. Immobilization obviates tedious workups, allowing the reaction to be quenched via simple filtration[3].

Regioselective hydrolysis pathways for methyl β-D-glucopyranoside tetraacetate.

Quantitative Data: Enzyme Performance Profiles

The following table synthesizes the quantitative performance of various biocatalysts acting on methyl β-D-glucopyranoside tetraacetate and related analogs[2][4][5].

Enzyme Source	Target Substrate	Primary Regioselectivity	Major Product	Max Yield (%)	Reaction Medium
Neisseria sicca SB (CA Esterase)	Methyl β-D-gluco-tetraacetate	C-3	2,4,6-triacetate	~70%	Aqueous Buffer (pH 7.0)
Neisseria sicca SB (CA Esterase)	Methyl β-D-gluco-tetraacetate	C-3, then C-2	4,6-diacetate	~50%	Aqueous Buffer (pH 7.0)
Streptomyces lividans (AcXE)	Methyl β-D-gluco-tetraacetate	C-2 and C-3	4,6-diacetate	High	Aqueous Buffer (pH 7.0)
Candida antarctica (CAL-B)	Peracetylated Glycosides	Primary (C-6)	C-6 deprotected alcohol	>85%	Buffer / Co-solvent
Candida rugosa Lipase	Methyl O-Benzoyl-pyranosides	C-6	C-6 deprotected alcohol	>80%	Aqueous / Organic

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. They include intrinsic control mechanisms (e.g., pH monitoring, blank reactions) to ensure that the observed deacetylation is purely enzymatic and not a result of spontaneous chemical hydrolysis or acyl migration.

Protocol A: Regioselective C-3 Deacetylation using Neisseria sicca CA Esterase

Objective: Isolate methyl 2,4,6-tri-O-acetyl-β-D-glucopyranoside.

Causality of Experimental Design: Peracetylated carbohydrates are highly hydrophobic. A co-solvent (e.g., 10% v/v acetonitrile or DMSO) is required to solubilize the substrate without denaturing the enzyme. The pH is strictly maintained at 7.0; at pH > 8.0, spontaneous intramolecular acyl migration (e.g., C-4 to C-6) occurs, which would destroy the regioselectivity of the biocatalyst[3].

Step-by-Step Methodology:

• Substrate Preparation: Dissolve 50 mg of methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside in 0.5 mL of acetonitrile.

• Buffer Equilibration: Add the dissolved substrate to 4.5 mL of 50 mM sodium phosphate buffer (pH 7.0). Stir gently at 25°C.

• Control Establishment (Self-Validation): Withdraw a 100 µL aliquot before adding the enzyme. Incubate this "blank" alongside the main reaction to verify that no spontaneous chemical hydrolysis occurs.

• Enzyme Addition: Add 10 U of purified Neisseria sicca SB CA esterase[4].

• Reaction Monitoring: Monitor the reaction via TLC (Ethyl Acetate:Hexane, 1:1 v/v) or HPLC. The C-3 deacetylation occurs rapidly.

• Quenching: Once the 2,4,6-triacetate spot reaches maximum intensity (typically 1-2 hours), quench the reaction by adding 5 mL of ice-cold ethyl acetate. The organic solvent denatures the free enzyme and extracts the product.

• Workup: Extract the aqueous layer twice more with ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude mixture via flash column chromatography to isolate the 2,4,6-triacetate (~70% yield)[4].

Protocol B: One-Pot Monodeprotection using Immobilized CAL-B

Objective: General regioselective deprotection using a recoverable solid-supported enzyme.

Causality of Experimental Design: Immobilized enzymes (like Novozym 435) are utilized to obviate tedious aqueous workups. The reaction can be instantaneously halted by simple mechanical filtration, preventing over-hydrolysis during the quenching phase[3].

Step-by-Step Methodology:

• Solubilization: Dissolve 100 mg of the peracetylated glucoside in 1 mL of a water-miscible organic solvent (e.g., THF or isopropanol)[2].

• Aqueous Dilution: Add 9 mL of 100 mM sodium phosphate buffer (pH 7.0).

• Biocatalyst Addition: Add 50 mg of immobilized CAL-B (Novozym 435).

• Incubation: Place the reaction vessel on an orbital shaker at 150 rpm at 30°C.

• Monitoring: Perform HPLC analysis every 2 hours. Compare the retention time against the fully acetylated standard.

• Filtration (Quenching): Upon optimal conversion to the desired monodeprotected product, filter the reaction mixture through a sintered glass funnel (pore size 10-15 µm) to remove the immobilized CAL-B beads. Note: The beads can be washed with THF and stored at 4°C for reuse.

• Extraction: Lyophilize the aqueous filtrate or extract with dichloromethane to recover the regioselectively deprotected carbohydrate[3].

Workflow for the regioselective enzymatic deacetylation of peracetylated glucosides.

References

• Title: Regioselective monodeprotection of peracetylated carbohydrates Source: Nature Protocols (via PubMed) URL: [Link]

• Title: Mode of action on deacetylation of acetylated methyl glycoside by cellulose acetate esterase from Neisseria sicca SB Source: PubMed URL: [Link]

• Title: Substrate specificity and mode of action of acetylxylan esterase from Streptomyces lividans Source: PubMed URL: [Link]

• Title: Regioselective Deacetylation in Nucleosides and Derivatives Source: PMC - NIH URL: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mode of action on deacetylation of acetylated methyl glycoside by cellulose acetate esterase from Neisseria sicca SB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Substrate specificity and mode of action of acetylxylan esterase from Streptomyces lividans - PubMed [pubmed.ncbi.nlm.nih.gov]

Preparation of glycosyl donors from methyl beta-D-glucopyranoside tetraacetate

Application Note: Strategic Preparation of Versatile Glycosyl Donors from Methyl β -D-Glucopyranoside Tetraacetate

Executive Summary & Strategic Rationale

Methyl β -D-glucopyranoside tetraacetate is a highly stable carbohydrate building block. The anomeric methyl ether is robust under standard basic and mildly acidic conditions, making it an excellent temporary protecting group during complex oligosaccharide synthesis. However, to utilize this molecule as a glycosyl donor, the unreactive methyl glycoside must be converted into a species capable of generating an electrophilic oxocarbenium ion intermediate[1].

This application note details two primary strategies for this activation:

• The Two-Step Halogenation Pathway: Acetolysis of the methyl ether to a pentaacetate[2], followed by bromination to yield a highly reactive Koenigs-Knorr donor[3].

• The Direct Thioglycosidation Pathway: A modern, Lewis acid-mediated direct displacement of the methoxy group to yield a stable, yet tunable, thioglycoside donor[4].

Both pathways leverage the C-2 acetate group, which provides Neighboring Group Participation (NGP). During subsequent glycosylation events, the C-2 carbonyl oxygen attacks the anomeric center, forming a bicyclic dioxolenium ion that sterically blocks the α -face. This ensures the stereoselective formation of 1,2-trans ( β ) glycosidic linkages[5].

Visualizing the Synthetic Workflows

Synthetic workflows for converting methyl glycosides into reactive glycosyl donors.

Mechanistic pathway of Neighboring Group Participation (NGP) ensuring 1,2-trans stereoselectivity.

Experimental Protocols & Causality

Protocol A: Acetolysis to 1,2,3,4,6-Penta-O-acetyl-D-glucopyranose

Causality: The robust methyl ether cannot be efficiently brominated directly. Acetolysis replaces the methoxy group with an acetate group via an acid-catalyzed oxocarbenium intermediate[1],[2]. Sulfuric acid acts as the catalyst, while acetic anhydride serves as both the solvent and the nucleophile trap.

Step-by-Step Methodology:

• Initialization: In a flame-dried 100 mL round-bottom flask, dissolve 3.62 g (10.0 mmol) of methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside in 15 mL of anhydrous acetic anhydride.

• Temperature Control: Cool the flask to 0 °C in an ice-water bath. Rationale: The subsequent addition of sulfuric acid is highly exothermic; elevated temperatures can lead to unwanted deacetylation or ring-opening degradation.

• Activation: Slowly add a pre-cooled solution of 0.5 mL concentrated H 2​ SO 4​ in 5 mL of acetic anhydride dropwise over 10 minutes.

• Reaction: Remove the ice bath and stir the mixture at room temperature for 3 hours. Monitor via TLC (Hexane/EtOAc 1:1). The starting material ( Rf​≈0.45 ) will be consumed, yielding the pentaacetate ( Rf​≈0.35 ).

• Quenching: Pour the reaction mixture into 100 mL of vigorously stirring ice-water. Stir for 1 hour. Rationale: This safely hydrolyzes the excess acetic anhydride into acetic acid, preventing it from complicating the extraction.

• Workup: Extract the aqueous layer with Dichloromethane (DCM) (3 x 50 mL). Wash the combined organic layers with ice-cold saturated NaHCO 3​ until CO 2​ evolution completely ceases, followed by a brine wash.

• Isolation: Dry over anhydrous Na 2​ SO 4​ , filter, and concentrate in vacuo to yield the product as an anomeric mixture ( α/β ratio varies). Yield: ~3.7 g (95%).

Protocol B: Synthesis of 2,3,4,6-Tetra-O-acetyl- α -D-glucopyranosyl Bromide

Causality: The pentaacetate is treated with HBr to cleave the anomeric acetate. Due to the kinetic anomeric effect, the bromide nucleophile attacks the oxocarbenium ion to exclusively form the thermodynamically stable α -bromide[5],[3].

Step-by-Step Methodology:

• Initialization: Dissolve 3.90 g (10.0 mmol) of glucose pentaacetate (from Protocol A) in 5 mL of glacial acetic acid in a flask equipped with a drying tube.

• Halogenation: Cool to 0 °C and slowly add 10 mL of 33% HBr in acetic acid[3].

• Reaction: Stir at room temperature for 2 hours. The solution will turn slightly yellow.

• Critical Workup: Dilute the mixture with 50 mL of DCM and immediately pour it into 100 mL of ice-cold water. Separate the organic layer and wash rapidly with ice-cold saturated NaHCO 3​ (3 x 50 mL) until the aqueous phase is strictly neutral. Self-Validating Rationale: Glycosyl bromides are extremely sensitive to moisture and base. Maintaining near-zero temperatures during the alkaline wash prevents the hydrolysis of the bromide back to a hemiacetal.

• Isolation: Dry over Na 2​ SO 4​ and concentrate in vacuo at a temperature strictly below 30 °C.

• Purification: Crystallize the crude syrup from diisopropyl ether to obtain pure white crystals of the α -bromide.

Protocol C: Direct Conversion to Phenyl 2,3,4,6-Tetra-O-acetyl-1-thio- β -D-glucopyranoside

Causality: Bypassing the pentaacetate intermediate, this protocol directly converts the methyl glycoside to a thioglycoside. The synergistic use of a thiolsilane (TMSSPh) and a thiophilic Lewis acid (ZnI 2​ ) facilitates the direct displacement of the methoxy group. The addition of TBAI generates a highly reactive glycosyl iodide intermediate in situ, which is rapidly trapped by the sulfur nucleophile[4].

Step-by-Step Methodology:

• Initialization: Dissolve 3.62 g (10.0 mmol) of methyl β -D-glucopyranoside tetraacetate in 30 mL of anhydrous 1,2-dichloroethane (DCE) under a strict argon atmosphere.

• Reagent Addition: Add 2.2 mL (12.0 mmol) of phenylthiotrimethylsilane (TMSSPh) and 0.37 g (1.0 mmol) of tetrabutylammonium iodide (TBAI)[4].

• Catalysis: Add 3.83 g (12.0 mmol) of anhydrous Zinc Iodide (ZnI 2​ ).

• Reaction: Heat the mixture to 60 °C and stir for 12-16 hours. Monitor by TLC (Hexane/EtOAc 2:1).

• Quenching & Workup: Cool to room temperature, dilute with 50 mL DCM. Wash the organic layer with saturated NaHCO 3​ (50 mL) and 10% aqueous Na 2​ S 2​ O 3​ (50 mL). Rationale: The thiosulfate wash is critical to reduce and remove any molecular iodine (I 2​ ) generated during the reaction, which would otherwise discolor the product and promote degradation.

• Isolation: Dry over Na 2​ SO 4​ , concentrate, and purify by flash column chromatography (gradient: 10% to 30% EtOAc in Hexanes) to yield the pure β -thioglycoside.

Data Presentation: Donor Comparison

The following table summarizes the quantitative and qualitative data comparing the two synthesized glycosyl donors, aiding researchers in selecting the appropriate building block for their specific synthetic campaigns.

Parameter	Glycosyl Bromide (Acetobromoglucose)	Phenyl Thioglycoside
Anomeric Configuration	α (Thermodynamic product)	β (Kinetic product via NGP)
Bench Stability	Low (Requires storage at -20 °C over desiccant)	High (Stable at room temperature for months)
Activation Promoters	AgOTf, Ag 2​ CO 3​ (Koenigs-Knorr)	NIS/TMSOTf, DMTST, or BSP/Tf 2​ O
Overall Yield (from SM)	~80-85% (Over two steps)	~75-80% (Single step)
Primary Application	Rapid glycosylations, simple acceptors	Orthogonal glycosylation strategies, complex oligosaccharide assembly

References

• Benchchem. "2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4". benchchem.com.
• Benchchem. "2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4". benchchem.com.
• Miljkovic, M. "Electrostatic and Stereoelectronic Effects in Carbohydrate Chemistry". ethernet.edu.et.
• Zhong, X., et al. "ZnI2-Mediated cis-Glycosylations of Various Constrained Glycosyl Donors: Recent Advances in cis-Selective Glycosylations". nih.gov.
• Otera, J. "Esterification: Methods, Reactions, and Applications, Second Edition". epdf.pub.

Sources

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• 3. 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 | Benchchem [benchchem.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. 2,3,4,6-Tetra-O-acetyl-beta-D-glucose | 3947-62-4 | Benchchem [benchchem.com]

Methyl beta-D-glucopyranoside tetraacetate applications in click chemistry

Application Note: Methyl β -D-Glucopyranoside Tetraacetate as a Modular Scaffold for Click Chemistry Workflows

Executive Summary & Mechanistic Rationale

Methyl 2,3,4,6-tetra-O-acetyl- β -D-glucopyranoside (MBG-OAc) is a highly stable, fully protected carbohydrate building block widely utilized in glycoconjugate synthesis and drug development. Unlike reducing sugars, its anomeric position is locked as a methyl glycoside, preventing mutarotation and unwanted anomeric oxidation. Meanwhile, the acetyl groups shield the secondary hydroxyls (C-2, C-3, C-4, C-6) from off-target side reactions.

• Pathway A (Anomeric Activation): The stable anomeric methoxy group is converted to a halide (e.g., bromide) using strong acid, which is subsequently displaced by an azide ion. The C-2 acetyl group provides neighboring group participation, forming an oxazolinium intermediate that ensures high β -selectivity during azide attack. This yields a click-ready glycosyl azide, heavily utilized in the synthesis of fluorescent chemosensors[1][2] and antimicrobial chromene-glucose hybrids[3].

• Pathway B (Regioselective Deacetylation): Enzymatic hydrolysis is used to selectively remove specific acetyl groups without disturbing the anomeric methyl group. For instance, cellulose acetate esterase from Neisseria sicca SB rapidly and regioselectively deacetylates MBG-OAc at the C-3 position[4][5]. The newly exposed hydroxyl group can then be propargylated to form a terminal alkyne.

Workflow Visualization

Functionalization pathways of MBG-OAc for CuAAC click chemistry applications.

Quantitative Data: Reaction Parameters & Yields

The following table summarizes the validated reaction conditions and expected yields for the transformation of MBG-OAc into functional glycoconjugates based on established literature.

Substrate	Transformation	Catalyst / Reagents	Expected Yield	Downstream Application	Ref
MBG-OAc	Regioselective Deacetylation (C-3)	Neisseria sicca SB esterase	~70%	Exposes C-3 OH for propargylation	[4][5]
Glycosyl Bromide	Anomeric Azidation	NaN₃, Phase Transfer Catalyst	85–90%	Generates click-ready glycosyl azide	[1]
Glycosyl Azide	CuAAC with BINOL-alkyne	CuSO₄ / Sodium Ascorbate	83%	Ag⁺ Fluorescent Chemosensor	[1][2]
Glycosyl Azide	CuAAC with Chromene-alkyne	CuNPs@montmorillonite	75–92%	Antimicrobial / MRSA Inhibitors	[3]

Experimental Protocols (Self-Validating Systems)

Protocol 1: Synthesis of 2,3,4,6-Tetra-O-acetyl- β -D-glucopyranosyl Azide (Pathway A)

Causality Note: The conversion of the stable methyl glycoside to a reactive bromide is driven by HBr/AcOH. The subsequent azidation must be performed under phase-transfer conditions or in polar aprotic solvents to ensure the nucleophilic azide ion successfully displaces the bromide before hydrolysis occurs.

Step-by-Step Methodology:

• Bromination: Dissolve MBG-OAc (1.0 eq) in anhydrous dichloromethane (DCM) at 0 °C. Slowly add 33% HBr in acetic acid (5.0 eq). Stir for 2 hours at room temperature.

• Workup: Dilute with DCM and wash sequentially with ice-water, saturated aqueous NaHCO₃ (until CO₂ evolution ceases), and brine. Dry over anhydrous Na₂SO₄ and concentrate in vacuo to yield the glycosyl bromide. Do not store this intermediate; use immediately.

• Azidation: Dissolve the crude bromide in acetone/water (3:1 v/v). Add sodium azide (NaN₃, 3.0 eq) and tetrabutylammonium bisulfate (TBAHS, 0.1 eq) as a phase-transfer catalyst. Stir vigorously at room temperature for 12 hours.

• Extraction & Purification: Evaporate the acetone, extract the aqueous layer with ethyl acetate (3x), wash with brine, dry, and concentrate. Purify via flash chromatography (Hexane/EtOAc).

• System Validation:

  • IR Spectroscopy: The success of this step is self-validating via IR spectroscopy. The appearance of a strong, sharp asymmetric stretching band at ~2110 cm⁻¹ is definitive proof of azide incorporation[1].

  • ¹H NMR: Confirm the β -anomeric proton at ~4.7 ppm with a large coupling constant ( J1,2​ ≈ 8.5 Hz), proving the retention of β -stereochemistry due to neighboring group participation.

Protocol 2: CuAAC Synthesis of Fluorescent Glycoconjugates (e.g., BINOL-Glucose)

Causality Note: The addition of sodium ascorbate serves a critical causal role: it reduces the Cu(II) salt to the catalytically active Cu(I) species in situ. This continuous regeneration prevents the oxidative homocoupling of alkynes (Glaser coupling) and maintains a high local concentration of the active catalyst, ensuring exclusive formation of the 1,4-disubstituted 1,2,3-triazole[1][2].

Step-by-Step Methodology:

• Reaction Setup: In a round-bottom flask, dissolve the synthesized glycosyl azide (1.1 eq) and the target terminal alkyne (e.g., dipropargyl BINOL derivative, 1.0 eq) in a degassed mixture of Tetrahydrofuran (THF) and water (1:1 v/v) under an argon atmosphere.

• Catalyst Generation: Add CuSO₄·5H₂O (0.1 eq) followed immediately by sodium ascorbate (0.2 eq). The solution will typically turn from pale blue to light yellow/colorless as Cu(I) is generated.

• Reaction Monitoring: Stir at room temperature for 12–24 hours.

  • Validation Check: Monitor via TLC (Hexane:EtOAc 1:1). Visualize with 5% sulfuric acid in ethanol followed by charring to confirm the consumption of the carbohydrate precursor.

• Quenching and Copper Removal: Dilute the reaction with ethyl acetate and wash with 10% aqueous EDTA solution or dilute NH₄OH.

  • Causality Note: Washing with a chelating agent is mandatory. Residual copper ions will quench the fluorescence of the final glycoconjugate sensor and cause severe line-broadening in NMR spectra[6]. Chelation ensures complete removal of the catalyst.

• Final Validation: After column chromatography purification, perform ¹H NMR. The complete disappearance of the alkyne proton (~2.5 ppm) and the emergence of a distinct triazole proton singlet at ~7.8–8.2 ppm confirms successful cycloaddition[1].

References

• Hu, Y., Shen, H., Zhang, X.H., Liu, Y., Sun, X.X. "Synthesis and spectroscopic investigation of a novel sensitive and selective fluorescent chemosensor for Ag+ based on a BINOL-glucose derivative." RSC Advances (2018). URL: [Link]

• Moriyoshi, K., Yamanaka, H., Ohmoto, T., Ohe, T., Sakai, K. "Mode of action on deacetylation of acetylated methyl glycoside by cellulose acetate esterase from Neisseria sicca SB." Bioscience, Biotechnology, and Biochemistry (2005). URL: [Link]

• Thanh, N.D., Hai, D.S., Bich, V.T.N., et al. "Efficient click chemistry towards novel 1H-1,2,3-triazole-tethered 4H-chromene−D-glucose conjugates: Design, synthesis and evaluation of in vitro antibacterial, MRSA and antifungal activities." European Journal of Medicinal Chemistry (2019). URL: [Link]

Sources

• 1. Synthesis and spectroscopic investigation of a novel sensitive and selective fluorescent chemosensor for Ag+ based on a BINOL–glucose derivative - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Mode of action on deacetylation of acetylated methyl glycoside by cellulose acetate esterase from Neisseria sicca SB - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Bioscience, Biotechnology, and Biochemistry [jstage.jst.go.jp]
• 6. A Sensitive Near-Infrared Fluorescent Probe for Detecting Heavy Metal Ag+ in Water Samples - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting incomplete deacetylation of methyl beta-D-glucopyranoside tetraacetate

Introduction

Welcome to the Technical Support Center for glycoside deacetylation. This guide is designed for researchers, chemists, and drug development professionals who are utilizing acetyl protecting groups in their synthetic strategies. Specifically, we will address common issues encountered during the deacetylation of methyl β-D-glucopyranoside tetraacetate, a frequent step in carbohydrate chemistry. The troubleshooting guide and FAQs below are structured to provide not just solutions, but also the underlying chemical principles to empower your research.

The most common method for this transformation is the Zemplén deacetylation, a transesterification reaction that utilizes a catalytic amount of sodium methoxide in methanol to efficiently remove acetyl groups.[1] While robust, this reaction can sometimes lead to incomplete conversion, presenting challenges in downstream applications. This guide will help you diagnose and resolve these issues.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism of the Zemplén deacetylation?

The Zemplén deacetylation is a transesterification reaction.[1] The methoxide ion (CH₃O⁻), a strong nucleophile, attacks the carbonyl carbon of the acetate's ester group. This forms a tetrahedral intermediate which then collapses, leading to the formation of a free hydroxyl group on the pyranoside ring and methyl acetate as a byproduct. The methoxide catalyst is regenerated in the process, which is why only a catalytic amount is required.[1][2]

A diagram illustrating this mechanism is provided below:

Sources

• 1. chemistry-online.com [chemistry-online.com]
• 2. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Optimizing Reaction Conditions for Methyl β-D-Glucopyranoside Tetraacetate Cleavage

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for optimizing the deprotection of acetylated glycosides. This guide is designed for researchers, scientists, and drug development professionals who are working with the cleavage of acetate protecting groups from methyl β-D-glucopyranoside tetraacetate and related compounds. Here, we address common challenges and frequently asked questions, grounding our advice in established chemical principles and field-proven experience to ensure your success.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the deacetylation process. Each issue is presented in a question-and-answer format, providing a diagnosis of possible causes and a clear path to resolution.

Q1: My deacetylation reaction is incomplete. TLC analysis shows a mix of starting material, product, and intermediate spots. What went wrong?

This is the most common issue encountered. An incomplete reaction can be attributed to several factors, often related to reagent activity or reaction parameters.

Possible Causes & Solutions:

Cause	Recommended Solution
Deactivated Catalyst	Sodium methoxide (NaOMe) is highly sensitive to moisture and air. Ensure your NaOMe is fresh or has been stored under an inert atmosphere. For best results, use a freshly opened bottle or a recently prepared solution in methanol.[1]
Insufficient Catalyst	While the reaction is catalytic, an insufficient amount may lead to slow or stalled reactions. A typical loading is 0.05-0.2 equivalents.[2] If the reaction stalls, a small additional charge of NaOMe solution can be added.
Low Reaction Temperature	Most Zemplén deacetylations proceed smoothly at room temperature (20-25 °C).[3] If your substrate is sterically hindered or less reactive, gentle warming (e.g., to 40 °C) may be necessary. However, be aware that higher temperatures can increase the risk of side reactions.[1]
Short Reaction Time	Deacetylation can take anywhere from 30 minutes to several hours. Do not stop the reaction based on a predetermined time. Continue to monitor progress by TLC until the starting material spot has completely disappeared.[1][4]
Poor Solubility	Ensure the acetylated starting material is fully dissolved in the methanol. If solubility is an issue, you may need to increase the solvent volume. The use of co-solvents is generally discouraged as it can complicate the reaction and purification.
Inefficient Stirring	In heterogeneous mixtures or viscous solutions, poor mixing can lead to localized depletion of the catalyst. Ensure vigorous and consistent stirring throughout the reaction.

Q2: My reaction is complete according to TLC, but after workup, I see new, unexpected spots, and my yield is low. What are these side products?

The appearance of new spots after a seemingly clean reaction points to issues during the workup or the presence of non-TLC-active impurities that react during workup.

Possible Causes & Solutions:

• Acyl Migration: Under basic conditions, prolonged reaction times can sometimes lead to acyl migration, especially if the reaction is not quenched promptly after completion. This results in constitutional isomers of partially deacetylated species. To avoid this, neutralize the reaction as soon as the starting material is consumed.[1]

• Glycosidic Bond Cleavage: While the Zemplén deacetylation is generally mild, extremely harsh conditions (e.g., high concentration of base, prolonged heating) or accidental acidification during workup can lead to the cleavage of the methyl glycoside bond.[1][5] This would generate a highly polar monosaccharide spot on the TLC plate. Always neutralize the basic reaction mixture with a weak acid source, like an H+ ion-exchange resin, rather than a strong mineral acid.[6][7]

• Formation of Sodium Formate: An impurity peak around 8.45 ppm in the ¹H NMR spectrum may indicate the presence of sodium formate.[2] This can arise from aged sodium methoxide or methanol. Using fresh reagents can mitigate this issue. If present, it can often be removed via column chromatography or by dissolving the crude product in a minimal amount of methanol and filtering off the insoluble formate salt.

Q3: The purification of the final product, methyl β-D-glucopyranoside, is difficult. It streaks on the silica gel column and co-elutes with byproducts.

The high polarity of the fully deprotected glucopyranoside makes it challenging to purify via standard silica gel chromatography.

Strategies for Improved Purification:

• Proper Neutralization is Critical: The most crucial step for clean purification is the complete removal of the basic catalyst and any sodium acetate byproduct. The recommended method is to stir the reaction mixture with a sufficient amount of H⁺ form ion-exchange resin (e.g., Amberlyst 15) until the pH is neutral.[6][7] This replaces sodium ions with protons, and the resulting methyl acetate and acetic acid are volatile and easily removed under reduced pressure.

• Choose the Right Solvent System: Due to the product's polarity, highly polar solvent systems are required for elution. A common mobile phase is a mixture of dichloromethane (DCM) and methanol (MeOH) or ethyl acetate and methanol. Start with a low percentage of methanol (e.g., 5%) and gradually increase the polarity to elute your product.

• Consider Reverse-Phase Chromatography: If normal-phase chromatography fails, reverse-phase (C18) silica gel can be an excellent alternative. The mobile phase is typically a gradient of water and methanol or acetonitrile. This method is very effective at separating highly polar compounds from less polar impurities.

Frequently Asked Questions (FAQs)

Q1: What is Zemplén deacetylation and why is it preferred?

The Zemplén deacetylation is a classic organic reaction used for the mild cleavage of acetyl protecting groups from carbohydrates and other molecules.[3] It involves treating the acetylated substrate with a catalytic amount of sodium methoxide in methanol at room temperature.[7]

The reaction is technically a transesterification, where the acetyl groups are transferred from the sugar's hydroxyls to the methanol solvent, forming methyl acetate as a byproduct.[3] It is preferred for several reasons:

• Mild Conditions: It operates at room temperature and requires only a catalytic amount of base, which preserves most other functional groups, including the acid-sensitive glycosidic linkage.[5]

• High Yield: The reaction typically proceeds in near-quantitative yields.[3]

• Clean Byproducts: The main byproduct, methyl acetate, is volatile and easily removed. The catalyst is readily neutralized and removed.

Caption: Zemplén deacetylation reaction overview.

Q2: How do I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most efficient method for monitoring the reaction.[1][4]

TLC Monitoring Protocol:

• Prepare the TLC Plate: Draw a baseline with a pencil. Spot the starting material (a small amount dissolved in a solvent like ethyl acetate) in one lane, and co-spot it with the reaction mixture in another. Spot the reaction mixture alone in a third lane.[8]

• Choose a Solvent System: A good starting point for the mobile phase is a 1:1 mixture of hexanes and ethyl acetate for the acetylated starting material. For monitoring the reaction, a more polar system like 7:3 or 6:4 ethyl acetate/hexanes will likely be needed to see both the starting material and product spots clearly.

• Analyze the Plate: The fully acetylated starting material is significantly less polar and will have a high Rf value. The fully deacetylated product, methyl β-D-glucopyranoside, is very polar and will have a very low Rf value (often staying at or near the baseline in less polar systems).[1] As the reaction proceeds, you will see the starting material spot diminish while intermediate spots (partially deacetylated) appear and then disappear, and the final product spot at the baseline intensifies.[9] The reaction is complete when the starting material spot is no longer visible.[1]

Q3: Is it essential to use anhydrous methanol?

While many protocols specify anhydrous methanol, practical experience and recent studies have shown that it is not always strictly necessary.[6] The Zemplén reaction can tolerate small amounts of water.[10] Water reacts with sodium methoxide to form sodium hydroxide and methanol. Interestingly, studies have shown that catalytic NaOH in methanol is just as effective as NaOMe for deacylation, challenging the long-held belief that water quenches the reaction.[10][11]

Practical Recommendation:

• For routine, small-scale reactions, reagent-grade methanol is often sufficient.[6]

• If you observe a sluggish reaction, it could be due to excessive water content consuming the catalyst. In this case, you can either add a bit more NaOMe or switch to anhydrous methanol for future experiments.

Q4: How should I properly quench and work up the reaction?

Properly quenching the reaction is vital for stopping the reaction cleanly and simplifying purification.

Caption: Standard experimental workflow for Zemplén deacetylation.

Step-by-Step Workup Protocol:

• Cool the Reaction: Once TLC confirms completion, cool the reaction mixture in an ice bath.

• Neutralize: Add an acidic ion-exchange resin (H⁺ form), such as Amberlyst 15 or Dowex 50WX8, in small portions.[7]

• Monitor pH: Stir the mixture for 10-15 minutes, then check the pH of the solution using pH paper. Continue adding resin and stirring until the pH is neutral (~7).[7]

• Filter: Remove the resin by filtration through a cotton plug or a sintered glass funnel. Wash the resin thoroughly with methanol to recover all the product.[7]

• Concentrate: Combine the filtrate and washings and remove the solvent under reduced pressure. The resulting crude product can then be analyzed and purified.[7]

Troubleshooting Logic Diagram

This diagram provides a decision-making framework for diagnosing issues based on TLC analysis.

Caption: Troubleshooting logic based on TLC results.

References

• Kaya, E., Sonmez, F., Kucukislamoglu, M., & Nebioğlu, M. (2012).
• Ren, B., Wang, M., Liu, J., Ge, J., Zhang, X., & Dong, H. (2014). Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. Green Chemistry, Royal Society of Chemistry.

• ResearchGate. (n.d.). Zemplén Transesterification: A Name Reaction Having Been Misleading Us for 90 Years. Retrieved from [Link]

• Ren, B., et al. (2014). Zemplén transesterification: a name reaction that has misled us for 90 years. Green Chemistry. Retrieved from [Link]

• Chemistry Online. (2023). Zemplén deacetylation. Retrieved from [Link]

• ResearchGate. (2025). How can one remove an acetyl protecting group from an acetylated sugar? Retrieved from [Link]

• Semantic Scholar. (n.d.). An Alternative Method for Regioselective, Anomeric Deacylation of Fully Acylated Carbohydrates. Retrieved from [Link]

• Washington State University. (n.d.). Monitoring Reactions by TLC. Retrieved from [Link]

• Reddit. (2023). Deacetylation of glucopyranosides with sodium methoxide: dry solvent? r/Chempros. Retrieved from [Link]

• Imamura, A., et al. (2021). De-O-acetylation using sodium methoxide. Glycoscience Protocols (GlycoPODv2). NCBI. Retrieved from [Link]

• Reddit. (2023). Deacetylation impurity. r/Chempros. Retrieved from [Link]

• Parvatkar, P. T., et al. (2024). Mild and General Protocol for Selective Deacetylation of Acetyl/Benzoyl-Protected Carbohydrates. The Journal of Organic Chemistry.

• Cooperative Organic Chemistry Student Laboratory Manual. (n.d.). Monitoring a Reaction. Retrieved from [Link]

• Gening, M. L., et al. (2022). Streamlined access to carbohydrate building blocks: methyl 2,4,6-tri-O-benzyl-α-D-glucopyranoside. PMC.
• Lemieux, R. U., & Brice, C. (1956).

• Chem Veda. (2025). How can TLC monitor the progress of a chemical reaction? YouTube. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. chemistry-online.com [chemistry-online.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Reddit - Please wait for verification [reddit.com]
• 7. De-O-acetylation using sodium methoxide - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Monitoring a Reaction – Cooperative Organic Chemistry Student Laboratory Manual [openbooks.lib.msu.edu]
• 9. youtube.com [youtube.com]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. Zemplén transesterification: a name reaction that has misled us for 90 years - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Preventing anomerization during methyl beta-D-glucopyranoside tetraacetate reactions

Troubleshooting Guide: Preventing Anomerization in Methyl β -D-Glucopyranoside Tetraacetate Workflows

Welcome to the Carbohydrate Chemistry Technical Support Center. This guide is designed for researchers and drug development professionals dealing with the unintended α -anomerization of methyl β -D-glucopyranoside tetraacetate during deprotection or downstream functionalization.

As an Application Scientist, I frequently see workflows fail because the delicate kinetic stability of the β -glycosidic bond is compromised by improper reagent selection. This guide breaks down the mechanistic causality behind these failures and provides self-validating protocols to ensure your stereochemistry remains intact.

Mechanistic Causality: Why Does Anomerization Occur?

Methyl β -D-glucopyranoside tetraacetate features a β -linked anomeric methoxy group. In carbohydrate chemistry, the β -anomer is often the kinetic product (especially when Neighboring Group Participation is involved), while the α -anomer is the thermodynamic product .

This thermodynamic preference is driven by the anomeric effect [1], a stereoelectronic phenomenon where the lone pair electrons of the endocyclic ring oxygen hyperconjugate with the σ∗ antibonding orbital of the axial ( α ) anomeric C-O bond. When exposed to acidic conditions, the anomeric methoxy oxygen or the ring oxygen can become protonated, leading to the cleavage of the acetal bond and the formation of a highly reactive oxocarbenium ion intermediate [2]. Once this intermediate forms, nucleophilic attack by methanol (or any alcohol) occurs predominantly from the α -face to satisfy the thermodynamic sink, destroying your β -stereocenter[3].

To prevent this, workflows must either strictly avoid the formation of the oxocarbenium ion (by using basic conditions) or kinetically freeze the reaction (via cryogenic temperature control).

Mechanistic divergence: Acid-catalyzed oxocarbenium formation vs. base-catalyzed Zemplén deprotection.

Frequently Asked Questions (Troubleshooting)

Q: I attempted to deacetylate my methyl β -D-glucopyranoside tetraacetate using methanolic HCl, but NMR shows a 4:1 mixture of α and β anomers. Why? A: Acidic methanolysis is fundamentally incompatible with preserving β -methyl glycosides. The acid protonates the acetal, driving the formation of the oxocarbenium ion[2]. Because the α -anomer is thermodynamically favored by the anomeric effect[1], the system equilibrates to the α -anomer[3]. You must switch to a base-catalyzed deprotection method.

Q: How does Zemplén deacetylation prevent this equilibration? A: Zemplén transesterification utilizes a catalytic amount of sodium methoxide (NaOMe) in methanol[4]. This base-catalyzed process exclusively targets the ester carbonyl carbons via nucleophilic acyl substitution. Because acetals are completely stable under basic conditions, the anomeric C-O bond is never cleaved, oxocarbenium formation is bypassed, and the kinetic β -linkage is 100% preserved.

Q: I need to perform a downstream modification that requires a Lewis acid. How can I protect the β -linkage? A: If Lewis acids are unavoidable, you must kinetically trap the β -anomer by strictly controlling the temperature. Run the reaction at -78 °C to prevent the system from reaching the activation energy required for anomeric C-O bond cleavage. Additionally, substitute strong Lewis acids (like TMSOTf or BF 3​ ·OEt 2​ ) with milder alternatives (e.g., ZnCl 2​ or Cu(OTf) 2​ ).

Q: Doesn't the C2 acetate provide Neighboring Group Participation (NGP) to maintain the β -configuration? A: NGP is highly effective at directing an incoming nucleophile to the β -face during a de novo glycosylation event. However, in an intact methyl glycoside exposed to prolonged acidic conditions, the thermodynamic driving force of the anomeric effect will eventually overcome the kinetic NGP stabilization, leading to α -anomerization regardless of the C2 protecting group.

Quantitative Data: Impact of Reaction Conditions on Anomerization

The following table summarizes the expected outcomes when subjecting methyl β -D-glucopyranoside tetraacetate to various standard deprotection and functionalization environments.

Reaction Condition	Reagents & Environment	Mechanistic Pathway	Anomerization Risk	Typical Yield ( β -anomer)
Zemplén Transesterification	NaOMe (cat.), MeOH, RT	Base-catalyzed acyl substitution	None	>95%
Acidic Methanolysis	HCl, MeOH, Reflux	Acid-catalyzed acetal cleavage	High ( α -favored)	<20%
Aqueous Saponification	NaOH, H 2​ O/THF, RT	Base-catalyzed hydrolysis	Low (Risk of migration)	70-85%
Lewis Acid Exposure	TMSOTf, DCM, 25 °C	Oxocarbenium ion formation	High ( α -favored)	<10%

Workflow & Decision Matrix

When designing your synthetic route, use the following decision tree to ensure the structural integrity of your carbohydrate building blocks.

Troubleshooting workflow for selecting reaction conditions to preserve the β-anomeric bond.

Standard Operating Procedure: Zemplén Deacetylation

To guarantee the preservation of the β -anomer, utilize this self-validating Zemplén protocol[4].

Step 1: Substrate Preparation Dissolve methyl β -D-glucopyranoside tetraacetate (1.0 eq) in anhydrous methanol to achieve a concentration of approximately 0.1 M. Perform this under an inert atmosphere (N 2​ or Ar) to prevent moisture-induced side reactions.

Step 2: Catalyst Addition Add a freshly prepared solution of sodium methoxide in methanol (0.1 to 0.2 eq). Causality Check: Do not exceed catalytic amounts. Excess base does not speed up the reaction significantly but can complicate the workup and lead to unwanted side reactions.

Step 3: Reaction Monitoring Stir the mixture at room temperature. Monitor the reaction via Thin Layer Chromatography (TLC). The starting material will run near the solvent front in polar systems, while the fully deacetylated product will appear as a highly polar spot. Validation: Use a DCM/MeOH (4:1) solvent system to properly resolve the baseline product. Complete conversion typically occurs within 1-2 hours.

Step 4: Quenching Once TLC indicates complete consumption of the starting material, neutralize the reaction mixture by adding pre-washed acidic cation-exchange resin (e.g., Amberlite IR-120 H + form) until the pH reaches strictly 6-7. Causality Check: Monitor the pH carefully with indicator paper. Over-acidification at this stage will introduce the exact acidic conditions that trigger oxocarbenium formation and α -anomerization.

Step 5: Isolation Filter off the resin, wash the resin beads thoroughly with methanol, and concentrate the filtrate in vacuo. The resulting residue is pure methyl β -D-glucopyranoside, requiring no further column chromatography.

References

• Title: Theoretical Foundation for the Presence of Oxacarbenium Ions in Chemical Glycoside Synthesis Source: ResearchGate / The Journal of Organic Chemistry URL
• Title: Zemplén deacetylation Source: Chemistry Online URL
• Source: PMC (PubMed Central)
• Title: Anomeric effect Source: Wikipedia URL

Sources

• 1. Anomeric effect - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. chemistry-online.com [chemistry-online.com]

Technical Support Center: Advanced Purification of Methyl β-D-glucopyranoside Tetraacetate

Welcome to the technical support guide for the advanced purification of methyl β-D-glucopyranoside tetraacetate. This resource is designed for researchers, scientists, and professionals in drug development who are working with this acetylated sugar. Here, we address common and complex purification challenges, providing not just protocols, but the underlying scientific principles to empower you to troubleshoot and optimize your experiments effectively.

FAQs: Troubleshooting Common Purification Issues

This section directly addresses the most frequently encountered problems during the purification of methyl β-D-glucopyranoside tetraacetate.

Q1: My recrystallization of methyl β-D-glucopyranoside tetraacetate is failing. What are the common causes and how can I fix it?

A1: Failed recrystallization is a frequent hurdle. The primary causes often revolve around solvent choice, saturation levels, and the presence of impurities that inhibit crystal formation.

• Causality: Successful crystallization depends on a delicate equilibrium. The ideal solvent will dissolve the compound at an elevated temperature but not at room temperature, allowing for the controlled precipitation of pure crystals upon cooling. Impurities can disrupt the crystal lattice formation, leading to oils or amorphous solids.[1][2]

• Troubleshooting Steps:

  • Solvent System Optimization: If a single solvent fails, a binary solvent system can provide the nuanced polarity needed. For methyl β-D-glucopyranoside tetraacetate, methanol or ethanol are common choices for recrystallization.[3][4] If your compound is too soluble, a non-polar co-solvent like hexane or diethyl ether can be added dropwise to the hot, dissolved solution until slight turbidity appears, which is then clarified by adding a few drops of the hot solvent.

  • Controlled Cooling: Rapid cooling can trap impurities and lead to smaller, less pure crystals.[1] Allow the solution to cool slowly to room temperature, and then transfer it to a refrigerator or freezer to maximize yield.

  • Seeding: If crystals are reluctant to form, adding a single, pure crystal of the desired compound (a "seed crystal") can initiate nucleation.

  • Scratching: Gently scratching the inside of the flask with a glass rod at the solvent line can create microscopic imperfections that serve as nucleation sites.

Expert Insight: The presence of even small amounts of the α-anomer can interfere with the crystallization of the desired β-anomer.[4] If you suspect anomeric impurities, chromatographic purification prior to recrystallization is recommended.

Q2: I'm seeing multiple spots on my TLC after acetylation. How do I identify the product and major impurities?

A2: A multi-spot TLC is a common outcome of acetylation reactions. The key is to understand the relative polarities of the expected products and byproducts.

• Principle of Separation: Thin-Layer Chromatography (TLC) separates compounds based on their differential partitioning between a polar stationary phase (silica gel) and a mobile phase (solvent system).[5] Less polar compounds travel further up the plate, resulting in a higher Retention Factor (Rf).

• Identifying the Spots:

  • Product (Methyl β-D-glucopyranoside tetraacetate): As a fully acetylated sugar, this will be one of the least polar compounds and will have a high Rf value.

  • Partially Acetylated Intermediates: These will have free hydroxyl groups, making them more polar than the final product. They will appear as spots with lower Rf values.[6]

  • Starting Material (Methyl β-D-glucopyranoside): If the reaction is incomplete, the starting material, with all its free hydroxyl groups, will be the most polar and will have the lowest Rf value, often staying at or near the baseline.[7]

  • Acetic Anhydride/Pyridine: These reagents are typically removed during the workup but if present, can sometimes be visualized on TLC.

• Recommended TLC Conditions: A common solvent system for acetylated sugars is a mixture of hexane and ethyl acetate.[8] The ratio can be adjusted to achieve optimal separation (e.g., 1:1 or 2:1 hexane:ethyl acetate). Visualization can be achieved using a p-anisaldehyde stain or by charring with a sulfuric acid solution.

Q3: My flash column chromatography is giving poor separation of the anomers. How can I improve the resolution?

A3: Separating anomers (α and β isomers) can be challenging due to their similar polarities. Optimizing your chromatographic conditions is crucial.

• The Challenge of Anomer Separation: The α and β anomers of methyl D-glucopyranoside tetraacetate differ only in the stereochemistry at the anomeric carbon (C1). This subtle difference results in very similar polarities, making them difficult to resolve.

• Strategies for Improved Resolution:

  • Solvent System (Eluent) Modification: The choice of eluent is paramount. A less polar solvent system will increase the interaction of the compounds with the polar silica gel, leading to better separation.[9] Try decreasing the proportion of the more polar solvent (e.g., from 1:1 hexane:ethyl acetate to 3:1 or even 4:1). A slow, linear gradient elution can also be very effective.[8]

  • Column Dimensions and Packing: A longer, narrower column provides more theoretical plates and thus better resolving power. Ensure the column is packed uniformly to prevent channeling, which leads to band broadening.[10]

  • Flow Rate: A slower flow rate allows more time for equilibrium between the stationary and mobile phases, which can significantly improve resolution.[10]

  • Sample Loading: Overloading the column is a common cause of poor separation. The sample should be loaded in a minimal amount of solvent as a concentrated band.[10]

In-Depth Troubleshooting Guides

Guide 1: Overcoming Persistent Oiling During Recrystallization

A common and frustrating issue is the compound "oiling out" instead of crystallizing. This indicates that the compound's melting point is lower than the boiling point of the solvent, or that significant impurities are present.

Workflow for Troubleshooting Oiling:

Caption: Decision workflow for troubleshooting oiling during recrystallization.

Step-by-Step Protocol: Binary Solvent Recrystallization

• Dissolution: Dissolve the crude product in a minimal amount of a hot solvent in which it is readily soluble (e.g., ethyl acetate or dichloromethane).

• Addition of Anti-Solvent: While the solution is still hot, slowly add a less polar "anti-solvent" (e.g., hexane) dropwise until you observe persistent cloudiness.

• Clarification: Add a few drops of the hot primary solvent to redissolve the precipitate and make the solution clear again.

• Cooling: Allow the solution to cool slowly to room temperature. If no crystals form, place it in a refrigerator.

• Isolation: Collect the crystals by vacuum filtration, wash with a small amount of the cold anti-solvent, and dry under vacuum.

Guide 2: Systematic Approach to Flash Chromatography Optimization

Flash chromatography is the workhorse for purifying acetylated sugars.[5] A systematic approach ensures efficient and successful separation.

Workflow for Flash Chromatography Optimization:

Caption: Systematic workflow for optimizing flash column chromatography.

Detailed Protocol: Flash Column Chromatography

• Solvent System Selection: Use TLC to determine the optimal eluent. A good starting point is a mixture of hexane and ethyl acetate. Adjust the ratio until the desired product has an Rf of approximately 0.3, which generally provides the best separation.[5]

• Column Packing:

  • Dry Packing: Add dry silica gel to the column, then gently tap the sides to ensure even packing. Add a layer of sand on top.[10]

  • Slurry Packing: Mix the silica gel with the eluent to form a slurry, then pour it into the column. This method often results in a more uniform packing.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the eluent and carefully pipette it onto the top of the silica gel.

  • Dry Loading: Dissolve the crude product in a volatile solvent (like dichloromethane), add a small amount of silica gel or Celite, and evaporate the solvent. The resulting free-flowing powder can then be carefully added to the top of the column. This technique is preferred for samples that are not very soluble in the eluent.[10]

• Elution and Fraction Collection: Apply gentle pressure to the top of the column (using a pump or inert gas) to achieve a steady flow rate. Collect fractions and monitor them by TLC to identify those containing the pure product.[10]

• Product Isolation: Combine the pure fractions and remove the solvent using a rotary evaporator.[10]

Data and Characterization

Table 1: Typical TLC Rf Values for Acetylation of Methyl β-D-glucopyranoside

Compound	Typical Solvent System	Approximate Rf Value
Methyl β-D-glucopyranoside (Starting Material)	1:1 Hexane:Ethyl Acetate	0.0 - 0.1
Partially Acetylated Intermediates	1:1 Hexane:Ethyl Acetate	0.2 - 0.5
Methyl β-D-glucopyranoside tetraacetate	1:1 Hexane:Ethyl Acetate	0.6 - 0.8

Note: Rf values are approximate and can vary based on the specific TLC plate, solvent saturation, and temperature.

Expected Spectroscopic Data for Pure Methyl β-D-glucopyranoside tetraacetate:

• ¹H NMR (CDCl₃): The spectrum should show characteristic signals for the four acetyl methyl groups (singlets around δ 2.0-2.1 ppm), the methoxy group (a singlet around δ 3.5 ppm), and the pyranose ring protons (multiplets between δ 3.7 and 5.2 ppm). The anomeric proton (H-1) of the β-isomer typically appears as a doublet around δ 4.5 ppm with a coupling constant (J) of approximately 7-8 Hz.[11][12]

• ¹³C NMR (CDCl₃): Expect signals for the acetyl carbonyls (~170 ppm), the anomeric carbon (~100 ppm), the pyranose ring carbons (60-80 ppm), the methoxy carbon (~57 ppm), and the acetyl methyl carbons (~21 ppm).[11]

References

• PubChem. (n.d.). Methyl beta-D-glucopyranoside tetraacetate. National Center for Biotechnology Information. Retrieved from [Link]

• Alaqua Inc. (2024, October 19). The Easy Guide to Prevent Sugar Crystallisation at Home. Alaqua Inc. Retrieved from [Link]

• Michell, A. J. (1962). THIN LAYER CHROMATOGRAPHY OF CARBOHYDRATE ACETATES. Canadian Journal of Chemistry, 40(4), 635-640.

• The Royal Society of Chemistry. (n.d.). Electronic Supporting Information. Retrieved from [Link]

• PubChem. (n.d.). Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside. National Center for Biotechnology Information. Retrieved from [Link]

• Horton, D., & Lauterbach, J. H. (1968). Synthesis and nuclear magnetic resonance spectra of some partially acylated β-D-glucopyranosides. Canadian Journal of Chemistry, 46(15), 2485-2493.

• Carter, N. (2011, October 6). Test Kitchen tips: Keeping cooked sugar from crystallizing. Los Angeles Times. Retrieved from [Link]

• Udodong, U. E., & Baa, C. S. (n.d.). n-Pentenyl Glycosides in the Efficient Assembly of the Blood Group Substance B Tetrasaccharide. ElectronicsAndBooks. Retrieved from [Link]

• Hayes, J. A., Eccles, K. S., Lawrence, S. E., & Moynihan, H. A. (2016, March 14). Methyl tetra-O-acetyl-α-d-glucopyranuronate: crystal structure and influence on the crystallisation of the β anomer. CORA. Retrieved from [Link]

• Schedl, A., et al. (2023).
• Lemieux, R. U., & Shyluk, W. P. (1953). A NEW SYNTHESIS OF β-GLUCOPYRANOSIDES. Canadian Journal of Chemistry, 31(5), 528-535.
• Senzer, B. D., Varongchayakul, C., Danheiser, R. L., Daniels, B., & Dong, V. M. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276–302.

• General Procedure I (for products in Fig. 2). (n.d.). DOI. Retrieved from [Link]

• Alaqua Inc. (2022, February 11). Factors That Affect Sugar Crystallization. Alaqua Inc. Retrieved from [Link]

• ResearchGate. (2020, August 31). Best TLC method for multiple monosaccharides? ResearchGate. Retrieved from [Link]

• Wielebinski, Z. (1975). [Thin-layer chromatography of sugars (author's transl)]. Roczniki Panstwowego Zakladu Higieny, 26(4), 487-490.

• Helferich, B., & Schäfer, W. (n.d.). Glucoside, α-methyl-, d. Organic Syntheses. Retrieved from [Link]

• Ní Cheallaigh, A., Potter, G. T., Gardiner, J. M., & Miller, G. J. (2015, November 11). Preparation of Methyl 1,2,3,4-tetra-O-acetyl-β-D- glucopyranuronate. Organic Syntheses. Retrieved from [Link]

• NIST. (n.d.). β-D-Glucopyranoside, methyl. NIST WebBook. Retrieved from [Link]

• Wang, Y., et al. (2025, January 5). Synthesis of 2-Deoxyglycosides with Exclusive β-Configuration Using 2-SAc Glycosyl Bromide Donors. Molecules, 30(2), 345.

• CAERT, Inc. (n.d.). Sugar Crystallization. MyCAERT.com. Retrieved from [Link]

• Shop Salted. (2026, February 5). Why sugar crystallization occurs in caramel and proven techniques to prevent it. Shop Salted. Retrieved from [Link]

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• 4. DSpace [cora.ucc.ie]
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• 12. cdnsciencepub.com [cdnsciencepub.com]

Solving solubility issues with methyl beta-D-glucopyranoside tetraacetate in aqueous media

Welcome to the Application Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the aqueous formulation of highly modified carbohydrates.

Methyl β-D-glucopyranoside tetraacetate (also known as methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside) presents a classic solvation challenge. While the parent methyl glucoside is highly water-soluble due to extensive hydrogen bonding, the peracetylation of the C2, C3, C4, and C6 hydroxyl groups fundamentally alters its solvation thermodynamics. The bulky, hydrophobic acetyl esters prevent water molecules from forming a hydration shell, leading to rapid aggregation and precipitation in aqueous media ()[1].

This guide provides field-proven, self-validating troubleshooting workflows to overcome these solubility barriers without compromising your downstream biological or enzymatic assays.

Part 1: Solubilization Decision Matrix

Before selecting a protocol, you must evaluate the chemical tolerances of your specific assay. Use the following decision matrix to determine the optimal solubilization strategy.

Decision matrix for selecting a solubilization strategy for highly acetylated glycosides.

Part 2: Troubleshooting FAQs & Mechanistic Workflows

Issue 1: "My compound crashes out immediately when added to my enzyme assay buffer."

The Causality: Solid crystalline methyl β-D-glucopyranoside tetraacetate has a high lattice energy. When added directly to water, the thermodynamic penalty of cavity formation in the aqueous phase prevents dissolution. The Solution (Co-Solvent Dilution): Dissolving the compound in 100% Dimethyl Sulfoxide (DMSO) first overcomes the lattice energy. When this stock is rapidly diluted into the aqueous buffer, the compound is kinetically trapped in a metastable supersaturated state. For most in vitro cell lines and enzymatic assays, the final DMSO concentration must be strictly maintained below 0.5% – 1.0% to prevent protein denaturation or cytotoxicity ()[2].

Issue 2: "I need long-term stability for High-Throughput Screening (HTS), but the co-solvent method precipitates after 2 hours."

The Causality: Metastable supersaturated solutions eventually nucleate and precipitate. To achieve thermodynamic stability, you must lower the free energy of the system. The Solution (Micellar Solubilization): Non-ionic surfactants like Tween-20 form thermodynamically stable micelles when their concentration exceeds the Critical Micelle Concentration (CMC, ~0.06 mM or 0.0074% for Tween-20) ()[3]. The hydrophobic tetraacetate partitions into the lipophilic core of the micelle, shielding the acetyl groups from water and preventing aggregation[4].

Issue 3: "My cell culture is highly sensitive to both DMSO and surfactants. How do I achieve biocompatible solubilization?"

The Causality: Surfactants can lyse cell membranes, and organic solvents can trigger off-target stress pathways. The Solution (Host-Guest Complexation): Hydroxypropyl-β-cyclodextrin (HP-β-CD) features a hydrophobic inner cavity and a hydrophilic exterior. The acetylated sugar acts as a "guest" molecule, slipping into the cyclodextrin cavity to form a water-soluble inclusion complex without altering the compound's covalent structure or disrupting cellular membranes ()[5].

Part 3: Self-Validating Experimental Protocols

Protocol A: DMSO Co-Solvent Kinetic Trapping

Use this for short-term enzymatic assays (< 2 hours).

• Stock Preparation: Weigh 3.62 mg of methyl β-D-glucopyranoside tetraacetate and dissolve in 100 µL of 100% anhydrous DMSO to create a 100 mM master stock. Vortex until optically clear.

• Aqueous Dilution: While vigorously vortexing your aqueous assay buffer, inject the DMSO stock dropwise to achieve the desired final concentration (e.g., 1 µL stock into 999 µL buffer yields a 100 µM solution in 0.1% DMSO).

• System Validation (Turbidimetry): Immediately measure the Optical Density at 600 nm ( OD600​ ). An OD600​<0.05 confirms a true solution. If the OD600​ steadily increases over 30 minutes, nucleation is occurring, and you must switch to Protocol B or C.

Protocol B: Tween-20 Micellar Solubilization

Use this for long-term stability in robust biochemical assays.

• Buffer Preparation: Supplement your assay buffer with 0.1% (v/v) Tween-20. This is roughly 15x above the CMC, ensuring abundant micelle formation[3].

• Compound Integration: Add the compound (either as a dry powder or a concentrated DMSO stock) directly to the surfactant-enriched buffer.

• Equilibration: Sonicate the mixture in a water bath at room temperature for 10 minutes to drive the partitioning of the acetylated sugar into the micelle cores.

• System Validation (Dynamic Light Scattering - DLS): Analyze the solution via DLS. A monodisperse peak around 8–10 nm confirms stable, compound-loaded Tween-20 micelles. The appearance of >100 nm peaks indicates un-solubilized aggregates.

Protocol C: HP-β-Cyclodextrin Host-Guest Complexation

Use this for sensitive in vivo or cell-based assays.

• Host Solution: Prepare a 10% to 20% (w/v) solution of HP-β-CD in your target aqueous buffer or cell media[5].

• Complexation: Add an excess of solid methyl β-D-glucopyranoside tetraacetate to the cyclodextrin solution.

• Thermodynamic Driving: Shake the suspension at 37°C for 24–48 hours. The extended time is required to reach thermodynamic equilibrium for the inclusion complex.

• Filtration: Pass the suspension through a 0.22 µm PTFE syringe filter to remove any un-complexed, solid tetraacetate.

• System Validation (HPLC-UV/RID): Quantify the concentration of the dissolved compound in the filtrate using High-Performance Liquid Chromatography (HPLC) equipped with a Refractive Index Detector (RID), comparing it against a known standard curve in acetonitrile.

Part 4: Quantitative Strategy Comparison

Solubilization Strategy	Primary Agent	Solubilization Mechanism	Max Recommended Agent Conc.	Biocompatibility	Preparation Time	Validation Method
Co-Solvent Dilution	DMSO / Ethanol	Lattice disruption & kinetic trapping	0.5% - 1.0% (v/v)	Low-Medium	< 5 Minutes	OD600​ Turbidimetry
Micellar Solubilization	Tween-20 / Triton X-100	Hydrophobic core partitioning	0.1% - 0.5% (v/v)	Medium	15 Minutes	Dynamic Light Scattering
Host-Guest Complexation	HP-β-Cyclodextrin	Cavity inclusion complexation	10% - 20% (w/v)	High	24 - 48 Hours	HPLC Quantification

References

• PubChem . "Methyl beta-D-glucopyranoside tetraacetate | CID 219982." National Center for Biotechnology Information. Available at:[Link]

• Jambhekar, S. S., & Breen, P. (2016). "Cyclodextrins in enteric delivery systems: A review." PMC - National Institutes of Health. Available at:[Link]

• ResearchGate Community . "What is maximum allowable concentration of DMSO as solvent for drugs to check activity on animal cell lines?" ResearchGate Q&A Forum. Available at:[Link]

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• 2. researchgate.net [researchgate.net]
• 3. Detergents for Cell Lysis and Protein Extraction | Thermo Fisher Scientific - US [thermofisher.com]
• 4. Tween™ 20 Surfact-Amps™ Detergent Solution, 250 mL - FAQs [thermofisher.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reducing side-product formation in methyl beta-D-glucopyranoside tetraacetate glycosylation

Introduction

Welcome to the technical support center for the glycosylation of methyl β-D-glucopyranoside tetraacetate. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize this crucial reaction, minimizing the formation of common side-products and maximizing the yield of the desired glycoside. This resource provides in-depth technical guidance, drawing from established literature and practical field experience to address specific challenges you may encounter.

The glycosylation of methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside is a cornerstone reaction in carbohydrate chemistry, pivotal for the synthesis of a vast array of biologically significant molecules. However, the seemingly straightforward coupling of this glycosyl donor with an acceptor alcohol is often complicated by the formation of unwanted side-products. This guide will delve into the mechanistic origins of these byproducts and provide actionable strategies to mitigate their formation.

Frequently Asked Questions (FAQs) & Troubleshooting

Here, we address common issues encountered during the glycosylation of methyl β-D-glucopyranoside tetraacetate in a question-and-answer format.

Q1: My reaction is producing a significant amount of a stable byproduct that I suspect is an orthoester. How can I confirm its identity and prevent its formation?

A1: Identifying and Minimizing Orthoester Formation

The formation of a 1,2-orthoester is a well-documented side reaction in glycosylations involving donors with a participating group, such as an acetate, at the C-2 position.[1][2] This occurs when the C-2 acetyl group attacks the anomeric center, forming a cyclic dioxolenium ion intermediate. This intermediate can then be trapped by the acceptor alcohol to yield the orthoester.

Confirmation:

• NMR Spectroscopy: The most definitive method for identifying an orthoester is through ¹H and ¹³C NMR spectroscopy. Look for characteristic signals for the orthoester methine proton and the quaternary carbon.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) can confirm the molecular formula of the byproduct, which will be isomeric with the desired glycoside.

Prevention Strategies:

• Choice of Promoter/Catalyst:

  • Avoid Basic Conditions: Orthoesters are often formed under basic or neutral conditions.[1] The presence of a non-nucleophilic base can promote their formation.

  • Employ Stronger Lewis or Brønsted Acids: Catalysts like trimethylsilyl trifluoromethanesulfonate (TMSOTf) or triflic acid (TfOH) can promote the rearrangement of the orthoester to the desired 1,2-trans-glycoside.[2] Boron trifluoride etherate (BF₃·OEt₂) is also effective in converting 1,2-orthoesters to the corresponding 1,2-trans-O-glycosides.[2]

• Reaction Temperature:

  • Initial Low Temperature: Initiating the reaction at a low temperature (e.g., -78 °C to -40 °C) can favor the kinetic formation of the orthoester.[2][3]

  • Gradual Warming: Allowing the reaction to slowly warm to a higher temperature (e.g., 0 °C or room temperature) can facilitate the in-situ rearrangement of the orthoester to the thermodynamically more stable glycoside.

• Solvent Choice: The polarity of the solvent can influence the stability of the intermediates. Less polar solvents may favor orthoester formation in some cases. Experimenting with solvents like dichloromethane (DCM), diethyl ether, or acetonitrile is recommended.

Q2: I am observing the formation of the α-glycoside instead of the expected β-glycoside. What factors control the stereoselectivity, and how can I favor the β-anomer?

A2: Controlling Anomeric Selectivity

The formation of the β-glycoside is typically favored due to the neighboring group participation of the C-2 acetate. However, several factors can lead to the formation of the undesired α-anomer.

Factors Influencing Stereoselectivity:

• Reaction Mechanism: The stereochemical outcome is dictated by the reaction mechanism, which can range from a concerted Sₙ2-like displacement to an Sₙ1-like process involving a discrete oxocarbenium ion intermediate.[4]

• Promoter System:

  • Participating Promoters: Promoters that favor the formation of a dioxolenium ion intermediate will strongly direct the formation of the 1,2-trans (β) product.

  • Non-Participating Conditions: Strong Lewis acids can sometimes favor an Sₙ1-like pathway, leading to anomeric mixtures or even a preference for the thermodynamically more stable α-anomer in some systems.[5][6] The counterion and solvent can also influence the facial selectivity of the nucleophilic attack on the oxocarbenium ion.[4]

• Anomerization: The initially formed β-glycoside can sometimes anomerize to the α-glycoside under the reaction conditions, especially with prolonged reaction times or in the presence of strong acids.[7]

Strategies to Favor the β-Glycoside:

• Optimize the Promoter System:

  • Utilize promoter systems known to favor neighboring group participation. This often involves milder Lewis acids.

  • For thioglycoside donors, activator systems like N-Iodosuccinimide (NIS) and a catalytic amount of a strong acid (e.g., TfOH) are commonly used.

• Control Reaction Time and Temperature:

  • Monitor the reaction closely using Thin Layer Chromatography (TLC) and quench it as soon as the starting material is consumed to prevent anomerization of the product.

  • Running the reaction at lower temperatures can sometimes improve selectivity.[3]

• Use of Additives: In some cases, the addition of salts can influence the stereochemical outcome by affecting the nature of the reactive intermediates.

Q3: My reaction is sluggish, and upon forcing the conditions with higher temperatures, I see decomposition of my starting material and the formation of multiple unidentifiable byproducts. What can I do?

A3: Addressing Low Reactivity and Decomposition

Low reactivity can be a significant hurdle, and simply increasing the temperature is often not the optimal solution as it can lead to undesired side reactions and decomposition.[3]

Troubleshooting Low Reactivity:

• Assess Donor and Acceptor Reactivity:

  • Donor: While methyl β-D-glucopyranoside tetraacetate is a commonly used donor, its reactivity can be influenced by the choice of leaving group at the anomeric position (e.g., bromide, trichloroacetimidate, or thiomethyl group).

  • Acceptor: The nucleophilicity of the acceptor alcohol is critical. Sterically hindered or electronically deactivated alcohols will react more slowly.

• Optimize the Activation Conditions:

  • Promoter Strength and Stoichiometry: The choice and amount of the promoter are crucial. Using a more potent activator or increasing its stoichiometry might be necessary for less reactive substrates. However, overly harsh conditions can lead to decomposition.

  • Pre-activation Protocol: For some systems, particularly with thioglycosides, a pre-activation step where the donor and promoter are stirred together at low temperature before the addition of the acceptor can be beneficial.[8][9]

• Reaction Setup and Reagent Purity:

  • Anhydrous Conditions: Glycosylation reactions are highly sensitive to moisture. Ensure all glassware is oven- or flame-dried, and use anhydrous solvents. The use of molecular sieves is also recommended.

  • Reagent Quality: Use freshly distilled or high-purity solvents and reagents. Impurities can inhibit the reaction or catalyze side reactions.

Step-by-Step Protocol for Optimizing a Sluggish Reaction:

• Preparation: Co-evaporate the glycosyl donor and acceptor with anhydrous toluene (3x) and dry under high vacuum for at least 2 hours to remove residual water.

• Reaction Setup: Under an inert atmosphere (Argon or Nitrogen), dissolve the donor and acceptor in anhydrous dichloromethane (DCM). Add activated molecular sieves (4 Å) and stir for 30 minutes at room temperature.

• Cooling: Cool the reaction mixture to the desired starting temperature (e.g., -78 °C).

• Activation: Add the promoter solution dropwise.

• Monitoring: Carefully monitor the reaction progress by TLC.

• Quenching: Once the reaction is complete, quench it with a suitable reagent (e.g., triethylamine for acid-catalyzed reactions).

Visualization of Key Processes

Reaction Pathway and Side-Product Formation

The following diagram illustrates the desired glycosylation pathway and the competing formation of the 1,2-orthoester side-product.

Caption: Competing pathways in the glycosylation of an acetylated donor.

Troubleshooting Workflow for Low Yield

This workflow provides a logical sequence of steps to diagnose and resolve issues of low product yield.

Caption: A systematic approach to troubleshooting low glycosylation yields.

Quantitative Data Summary

The choice of Lewis acid can significantly impact the stereoselectivity of glycosylation reactions. The following table summarizes the influence of different Lewis acids on the α/β selectivity for a model glycosylation reaction.

Lewis Acid Catalyst	Donor Type	α/β Selectivity	Reference
TMSOTf	Galactosyl Donor	Good to Excellent α-selectivity	[5][6]
BF₃·OEt₂	Galactosyl Donor	Moderate to Good β-selectivity	[5][6]
BF₃·OEt₂ (catalytic)	2,3-O-Carbonate Protected Thioglycoside	Excellent α-selectivity	[8]
SnCl₄ (stoichiometric)	2,3-O-Carbonate Protected Thioglucoside	Reversed from β to α-selectivity	[8]

Note: Selectivity is highly substrate-dependent and these results are indicative for the specific systems studied.

Concluding Remarks

The successful glycosylation of methyl β-D-glucopyranoside tetraacetate hinges on a nuanced understanding of the reaction mechanism and the factors that govern the formation of side-products. By carefully selecting the promoter system, controlling reaction parameters such as temperature and time, and ensuring the use of high-purity, anhydrous reagents, researchers can significantly improve the yield and selectivity of this critical transformation. This guide provides a framework for troubleshooting common issues, but it is important to remember that each glycosylation reaction is unique and may require empirical optimization.

References

• Demchenko, A. V. (2008). Handbook of Chemical Glycosylation: Advances in Stereoselectivity and Therapeutic Relevance. Wiley-VCH. [Link]

• Zhu, X., & Schmidt, R. R. (2009). New Principles for Glycoside-Bond Formation. Angewandte Chemie International Edition, 48(11), 1900-1934. [Link]

• Crich, D. (2010). Mechanism of a Chemical Glycosylation Reaction. Accounts of Chemical Research, 43(8), 1144-1153. [Link]

• Boons, G.-J., & Hale, K. J. (2000). Organic Synthesis with Carbohydrates. Sheffield Academic Press. [Link]

• Woerpel, K. A. (1999). The Role of Solvent in Chemical Glycosidation. In Advances in Carbohydrate Chemistry and Biochemistry (Vol. 55, pp. 153-198). Academic Press. [Link]

• Codée, J. D. C., Litjens, R. E. J. N., & van der Marel, G. A. (2005). The Chemistry of Glycosyl Trichloroacetimidates: A Powerful Tool in Stereoselective Glycoside Synthesis. Chemistry – A European Journal, 11(23), 6766-6777. [Link]

• Guo, H., Liu, Y., & Wang, J. (2012). Lewis acids as α-directing additives in glycosylations by using 2,3-O-carbonate-protected glucose and galactose thioglycoside donors based on preactivation protocol. The Journal of Organic Chemistry, 77(12), 5255-5270. [Link]

• Codée, J. D. C., van den Bos, L. J., Litjens, R. E. J. N., Overkleeft, H. S., & van der Marel, G. A. (2008). Modern Methods for the Stereocontrolled Synthesis of O-Glycosides. In Carbohydrate-Based Drug Discovery (pp. 23-64). Wiley-VCH. [Link]

• Fraser-Reid, B., & Madsen, R. (2000). n-Pentenyl Glycosides in Organic Synthesis. In Preparative Carbohydrate Chemistry (pp. 339-354). Marcel Dekker. [Link]

• Reddy, B. G., & Kumar, K. A. (2011). Stereoselective synthesis of 2-C-branched (acetylmethyl) oligosaccharides and glycoconjugates: Lewis acid-catalyzed glycosylation from 1,2-cyclopropaneacetylated sugars. The Journal of Organic Chemistry, 76(4), 1014-1024. [Link]

• Seeberger, P. H., & Werz, D. B. (2005). Automated Synthesis of Oligosaccharides and Glycoproteins. Nature Reviews Molecular Cell Biology, 6(12), 945-954. [Link]

• Reddy, B. G., & Kumar, K. A. (2011). Stereoselective synthesis of 2-C-branched (acetylmethyl) oligosaccharides and glycoconjugates: Lewis acid-catalyzed glycosylation from 1,2-cyclopropaneacetylated sugars. PubMed, 21332155. [Link]

• Crich, D., & Li, W. (2006). Rearrangement of sugar 1,2-orthoesters to glycosidic products: a mechanistic implication. The Journal of Organic Chemistry, 71(19), 7407-7410. [Link]

• Crich, D. (2011). A Propos of Glycosyl Cations and the Mechanism of Chemical Glycosylation; the Current State of the Art. Journal of Carbohydrate Chemistry, 30(4-6), 209-246. [Link]

• Oscarson, S. (2000). Recent Developments in Oligosaccharide Synthesis. In Carbohydrates in Chemistry and Biology (Vol. 1, pp. 93-116). Wiley-VCH. [Link]

• Oscarson, S., & Tidén, A.-K. (1993). The orthoester glycosylation method. variations in the anomeric composition of the product with aglycone basicity in the two-step procedure. Carbohydrate Research, 247, 323-327. [Link]

• Oscarson, S. (1996). Recent developments in chemical oligosaccharide synthesis. Pure and Applied Chemistry, 68(7), 1353-1358. [Link]

• Kochetkov, N. K., & Bochkov, A. F. (1977). The orthoester method of glycosylation. In Methods in Carbohydrate Chemistry (Vol. 7, pp. 113-121). Academic Press. [Link]

• Geng, Y., Zhang, Y., & Wang, J. (2008). Investigations of Glycosylation Reactions with 2-N-Acetyl-2N,3O-oxazolidinone-Protected Glucosamine Donors. The Journal of Organic Chemistry, 73(18), 7171-7178. [Link]

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Reference Data & Comparative Studies

Comparing glycosyl donors: methyl beta-D-glucopyranoside tetraacetate efficacy

Comparative Efficacy of Glycosyl Donors: The Case of Methyl β -D-Glucopyranoside Tetraacetate

As a Senior Application Scientist in carbohydrate chemistry, navigating the complex landscape of glycosylation requires a deep understanding of donor reactivity, mechanistic causality, and orthogonal stability. The synthesis of complex oligosaccharides relies on the precise tuning of glycosyl donors.

This guide provides an objective, data-backed comparison of an unconventional, highly stable donor—methyl β -D-glucopyranoside tetraacetate (MBGTA) —against industry-standard alternatives such as trichloroacetimidates and thioglycosides. By examining the causality behind their reactivity, we can strategically deploy these molecules in multi-step drug development workflows.

Mechanistic Causality: The "Armed/Disarmed" Paradigm

The efficacy of a glycosyl donor is dictated by the stability of its leaving group and the electronic influence of its protecting groups. MBGTA represents the extreme end of the stability spectrum, functioning classically as a "super-disarmed" molecule[1].

Why is MBGTA so stable?

• Poor Leaving Group: The anomeric O -methyl ether is highly resistant to standard acidic or electrophilic activation compared to thioethers or imidates.

• Electronic Disarming: According to Fraser-Reid’s armed/disarmed principle, the four electron-withdrawing O -acetyl groups strongly destabilize the buildup of positive charge at the anomeric center during the transition state[1].

• Neighboring Group Participation (NGP): If forced into an active state, the C-2 acetate group participates via a dioxolenium ion intermediate, strictly enforcing 1,2-trans ( β ) stereoselectivity[2].

Because of this extreme stability, MBGTA is typically utilized as a terminal acceptor or a dormant block in orthogonal synthesis. However, recent advances in strong Lewis acid catalysis—specifically using tris(pentafluorophenyl)borane, —have demonstrated that even unactivated methyl glycosides can be forced to undergo glycosyl exchange and act as donors[3].

In contrast, trichloroacetimidates (Schmidt donors) feature a highly labile leaving group that requires only catalytic Lewis acid (e.g., TMSOTf) at cryogenic temperatures, though they are prone to intermolecular aglycon transfer and rearrangement into dead-end trichloroacetamides[4]. Thioglycosides offer a middle ground: shelf-stable but easily activated by soft thiophilic electrophiles (e.g., NIS/TMSOTf)[5].

Quantitative Comparison of Glycosyl Donors

To objectively select a donor for a specific synthetic step, we must weigh reactivity against stability and atom economy. The table below summarizes the performance metrics of MBGTA versus standard alternatives.

Glycosyl Donor Type	Leaving Group	Relative Reactivity	Typical Activation Promoter	Shelf-Life	Atom Economy	Primary Drawback
MBGTA	−OCH3​	Very Low (Disarmed)	Stoichiometric	Indefinite	High	Requires extreme activation conditions.
Trichloroacetimidate	−OC(NH)CCl3​	Very High	Cat. TMSOTf or BF3​⋅OEt2​	Months (at -20°C)	Low	Prone to trichloroacetamide rearrangement[4].
Thioglycoside	−SR (e.g., SPh, STol)	Moderate (Tunable)	NIS / TMSOTf	Years (RT)	Moderate	Generates toxic/odorous sulfur byproducts[5].
Glycosyl Bromide	−Br	High	AgOTf (Koenigs-Knorr)	Days/Weeks	High	Highly moisture sensitive; requires heavy metals.

Visualizing Mechanistic and Experimental Logic

The divergence in reactivity dictates entirely different experimental pathways. Below are the mechanistic and workflow diagrams illustrating how MBGTA compares to highly reactive donors.

Mechanistic divergence of MBGTA versus Trichloroacetimidate activation.

Experimental workflow for glycosylation based on donor reactivity.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following methodologies represent self-validating systems. The choice of protocol depends entirely on the donor's inherent reactivity.

Protocol A: Activation of Thioglycosides (The Industry Standard)

This protocol utilizes the thiophilic promoter system (NIS/TMSOTf) to activate a stable thioglycoside, representing the current gold standard for orthogonal oligosaccharide assembly[5].

• Preparation: Co-evaporate the thioglycoside donor (1.2 equiv) and the glycosyl acceptor (1.0 equiv) with anhydrous toluene (3 × 5 mL) to remove trace water.

• Solvation: Dissolve the mixture in anhydrous CH2​Cl2​ (0.05 M) under an argon atmosphere. Add freshly activated 4Å molecular sieves (equal weight to the substrates). Stir at room temperature for 30 minutes to ensure complete desiccation.

• Cooling: Cool the reaction mixture to -20°C (or -78°C for highly armed donors).

• Activation: Add N-iodosuccinimide (NIS, 1.5 equiv) followed by the dropwise addition of trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.2 equiv).

  • Self-Validation Check: The reaction mixture will turn a deep red/brown color, indicating the formation of the active iodonium species.

• Monitoring & Quenching: Monitor via TLC (Hexanes/EtOAc). Upon consumption of the donor (typically 15–60 mins), quench the reaction by adding triethylamine (0.5 mL) and saturated aqueous Na2​S2​O3​ to neutralize the acid and reduce excess iodine.

• Isolation: Filter through Celite, extract with CH2​Cl2​ , wash with brine, dry over Na2​SO4​ , and purify via flash column chromatography.

Protocol B: Activation of MBGTA (The Unconventional Approach)

Because MBGTA is highly disarmed, standard promoters will fail. This protocol leverages the extreme Lewis acidity of to force glycosyl exchange[3].

• Preparation: In a glovebox or under strict Schlenk conditions, combine MBGTA (1.0 equiv) and a silyl-ether protected glycosyl acceptor (1.5 equiv) in a flame-dried vial.

• Solvation: Dissolve in anhydrous toluene (0.1 M).

• Catalyst Addition: Add (20 mol% to stoichiometric, depending on substrate sterics).

  • Causality Note: The strong Lewis acid coordinates to the anomeric methoxy oxygen, weakening the C1-O bond sufficiently to allow the silyl ether acceptor to attack.

• Heating: Heat the reaction to 60°C.

  • Self-Validation Check: Because this is a reversible, thermodynamically driven exchange, monitor the reaction via LC-MS or crude NMR over 24-48 hours. TLC is often insufficient due to similar Rf​ values of methyl glycosides.

• Quenching: Quench the reaction by adding basic alumina or a few drops of triethylamine to deactivate the borane catalyst.

• Isolation: Filter, concentrate under reduced pressure, and purify via high-performance flash chromatography.

Conclusion

While methyl β -D-glucopyranoside tetraacetate (MBGTA) is not a conventional glycosyl donor due to its profound stability and disarmed nature, understanding its reactivity profile is crucial for advanced carbohydrate synthesis. By contrasting MBGTA with highly reactive trichloroacetimidates and versatile thioglycosides, researchers can exploit these differences to design sophisticated, one-pot orthogonal glycosylation sequences where MBGTA remains dormant until subjected to extreme Lewis acidic conditions.

References

• Armed and disarmed n-pentenyl glycosides in saccharide couplings leading to oligosaccharides Journal of the American Chemical Society URL:[Link]

• Protecting Groups in Carbohydrate Chemistry: Influence on Stereoselectivity of Glycosylations Molecules (MDPI) URL:[Link]

• Glycosyl Exchange of Unactivated Glycosidic Bonds: Suppressing or Embracing Side Reactivity in Catalytic Glycosylations The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• Formation of Glycosyl Trichloroacetamides from Trichloroacetimidate Donors Occurs through an Intermolecular Aglycon Transfer Reaction Organic Letters (PMC / NIH) URL:[Link]

• Acid-Mediated N-Iodosuccinimide-Based Thioglycoside Activation for the Automated Solution-Phase Synthesis Beilstein Journal of Organic Chemistry (UMN Repository) URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. digitalcommons.morris.umn.edu [digitalcommons.morris.umn.edu]

Comparative Reactivity Guide: Methyl β-D-Glucopyranoside Tetraacetate vs. Penta-O-Acetyl-β-D-Glucopyranose

Introduction

In carbohydrate chemistry and drug development, the differential reactivity of the anomeric center (C1) dictates the synthetic utility of a monosaccharide building block. This guide objectively compares two fully protected glucose derivatives: Penta-O-acetyl-β-D-glucopyranose (a peracetylated sugar with an anomeric ester) and Methyl β-D-glucopyranoside tetraacetate (a protected methyl glycoside with an anomeric acetal). Understanding their distinct reactivity profiles is critical for researchers designing complex oligosaccharide assemblies or benchmarking novel glycosylation methodologies[].

Mechanistic Reactivity Profile: Causality & Stereocontrol

The fundamental divergence in reactivity between these two molecules stems from the chemical nature of their anomeric substituents[2].

Penta-O-acetyl-β-D-glucopyranose (The Glycosyl Donor)

The anomeric acetate is a highly effective leaving group when activated by Lewis acids (such as BF3​⋅OEt2​ , TMSOTf , or SnCl4​ )[3]. The Lewis acid coordinates to the carbonyl oxygen of the C1-acetate, weakening the C1-O bond and promoting the departure of the acetate group to form an highly electrophilic oxocarbenium ion .

Causality of Stereocontrol (Neighboring Group Participation): Once the oxocarbenium ion forms, the adjacent C2-acetate carbonyl oxygen attacks the anomeric center, forming a stable, bicyclic acyloxonium ion intermediate. This intermediate sterically shields the α -face of the pyranose ring, forcing incoming nucleophiles (acceptors) to attack exclusively from the β -face. This mechanism ensures the highly stereoselective formation of 1,2-trans ( β ) glycosidic linkages[4][5].

Methyl β-D-glucopyranoside tetraacetate (The Stable Acetal)

In stark contrast, the anomeric methoxy group ( -OMe ) forms an acetal linkage, which is intrinsically stable to mild Lewis acids and basic conditions[2]. It lacks the carbonyl moiety necessary for facile Lewis acid coordination and subsequent leaving group activation. Consequently, it does not readily form the oxocarbenium ion under standard glycosylation conditions. Cleavage of this methyl glycoside requires significantly harsher conditions, such as strong aqueous mineral acids (for hydrolysis) or strong Lewis acids like BBr3​ (for ether demethylation). Thus, it serves as an excellent protected intermediate or a stable model compound in degradative assays.

Comparative Data Summary

Property	Penta-O-acetyl-β-D-glucopyranose	Methyl β-D-glucopyranoside tetraacetate
Anomeric Substituent	-OAc (Ester / Glycosyl Acetate)	-OMe (Acetal / Methyl Glycoside)
Leaving Group Ability	Excellent (under Lewis acid catalysis)[3]	Poor (Highly stable)
Primary Synthetic Role	Glycosyl Donor (Helferich Method)[5]	Protected Intermediate / Acceptor Precursor
Reactivity to BF3​⋅OEt2​	Rapidly forms Oxocarbenium Ion	Inert under standard conditions
Reactivity to NaOMe/MeOH	Yields D-Glucose (Anomeric ester is cleaved)	Yields Methyl β-D-glucopyranoside (Acetal is retained)

Experimental Methodologies: Self-Validating Protocols

Protocol 1: β -Selective Glycosylation using Penta-O-acetyl-β-D-glucopyranose (Helferich Method)

This protocol exploits the anomeric reactivity of the pentaacetate to form a new β -glycosidic bond[5].

• Preparation : Dissolve Penta-O-acetyl-β-D-glucopyranose (1.2 eq) and the glycosyl acceptor (1.0 eq) in anhydrous dichloromethane ( CH2​Cl2​ ). Causality: CH2​Cl2​ is a non-participating, polar aprotic solvent that stabilizes the oxocarbenium intermediate without competing for the anomeric center.

• Desiccation : Add freshly activated 4Å molecular sieves and stir for 30 minutes at room temperature under an argon atmosphere. Causality: Traces of water will act as a competing nucleophile, leading to the formation of hydrolyzed hemiacetal byproducts.

• Activation : Cool the mixture to 0 °C and add BF3​⋅OEt2​ (1.5 eq) dropwise. Causality: The low temperature controls the highly exothermic activation step and prevents side reactions like elimination (glycal formation).

• Monitoring & Quenching : Monitor the reaction via TLC. Upon consumption of the donor, quench the reaction by adding triethylamine ( Et3​N ) or saturated aqueous NaHCO3​ . Causality: Neutralizing the Lewis acid halts the reaction and prevents acid-catalyzed anomerization of the newly formed β -glycoside.

• Workup : Filter through Celite, extract with CH2​Cl2​ , wash with brine, dry over Na2​SO4​ , and purify via flash chromatography.

Protocol 2: Zemplén Deacetylation of Methyl β-D-glucopyranoside tetraacetate

This protocol demonstrates the stability of the anomeric acetal during the removal of ester protecting groups.

• Preparation : Dissolve Methyl β-D-glucopyranoside tetraacetate in anhydrous methanol.

• Transesterification : Add a catalytic amount of sodium methoxide (NaOMe) (0.1 eq) to reach a pH of ~9-10. Stir at room temperature. Causality: The methoxide ion attacks the carbonyl carbon of the C2, C3, C4, and C6 acetates, forming methyl acetate and liberating the free hydroxyl groups. The anomeric methyl acetal is completely inert to these basic conditions.

• Quenching : Neutralize the solution with acidic cation-exchange resin (e.g., Dowex 50WX8, H+ form) until pH 7 is reached.

• Isolation : Filter the resin and concentrate the filtrate in vacuo to yield pure Methyl β-D-glucopyranoside.

Mandatory Visualizations

Activation pathway of Penta-O-acetyl-β-D-glucopyranose vs. inert Methyl tetraacetate.

Step-by-step workflow for Lewis acid-mediated glycosylation using a pentaacetate donor.

Sources

• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. Buy alpha-D-Glucose pentaacetate | 604-68-2 [smolecule.com]
• 4. chenjiang.fudan.edu.cn [chenjiang.fudan.edu.cn]
• 5. An Improved Helferich Method for the α/β-Stereoselective Synthesis of 4-Methylumbelliferyl Glycosides for the Detection of Microorganisms - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Methyl β-D-glucopyranoside Tetraacetate in Solid-Phase Peptide Synthesis: A Comparative Guide

Introduction: The Challenge and Importance of Synthetic Glycopeptides

Glycosylation is a critical post-translational modification that profoundly influences the structure, function, and stability of proteins.[1] The resulting glycopeptides and glycoproteins are central to a vast array of biological processes, including cell-cell recognition, immune responses, and signal transduction.[1][2] However, the inherent heterogeneity of naturally occurring glycoproteins presents a significant obstacle to detailed structure-function studies.[2][3] Chemical synthesis, particularly Solid-Phase Peptide Synthesis (SPPS), offers a powerful solution by providing access to homogeneous, structurally defined glycopeptides for research and therapeutic development.[1][2][3]

The synthesis of glycopeptides is a complex undertaking that merges the distinct disciplines of peptide and carbohydrate chemistry.[4] A primary challenge lies in the formation of the glycosidic bond between the sugar moiety and the peptide backbone under conditions compatible with SPPS.[5][6] This guide provides a comprehensive analysis of methyl β-D-glucopyranoside tetraacetate as a glycosylating agent in SPPS, benchmarking its performance against common alternative strategies.

Methyl β-D-glucopyranoside Tetraacetate: A Profile

Methyl β-D-glucopyranoside tetraacetate is a peracetylated derivative of methyl β-D-glucopyranoside.[7][8] The acetyl protecting groups on the hydroxyls of the glucose ring serve a dual purpose: they enhance the stability of the molecule and modulate its reactivity during glycosylation reactions.[6][9] In the context of SPPS, this reagent can be utilized in several ways, most notably as a precursor for the synthesis of glycosyl donors which are then coupled to the peptide resin.

Core Strategy: The Glycosylated Amino Acid Building Block Approach

The most prevalent and versatile method for incorporating glycans during SPPS is the "building block" strategy.[10][11] This approach involves the pre-synthesis of a glycosylated amino acid, which is then incorporated into the growing peptide chain using standard SPPS protocols.[5][10][11] Methyl β-D-glucopyranoside tetraacetate can be a starting material for the synthesis of such building blocks, for example, an Fmoc-protected, O-glycosylated serine or threonine derivative.

Experimental Workflow: Employing a Glycosylated Building Block in Fmoc-SPPS

The following diagram and protocol outline the general workflow for incorporating a pre-synthesized glycosylated amino acid building block, derived from a precursor like methyl β-D-glucopyranoside tetraacetate, into a peptide sequence using Fmoc-based SPPS.

Caption: General workflow for Solid-Phase Peptide Synthesis (SPPS) using a glycosylated amino acid building block.

Detailed Protocol: Manual Fmoc-SPPS of a Model Glycopeptide

This protocol describes the manual synthesis of a model glycopeptide on Wang resin.

1. Resin Preparation and Swelling:

• Weigh the appropriate amount of Wang resin into a solid-phase synthesis vessel.

• Add N,N-Dimethylformamide (DMF) to the resin and allow it to swell for at least 1 hour at room temperature with gentle agitation.[12]

2. Fmoc Deprotection:

• Drain the DMF from the swollen resin.

• Add a solution of 20% piperidine in DMF to the resin.

• Agitate the mixture for 30 seconds, then drain. Repeat the treatment for an additional 30 seconds.[11]

• Wash the resin thoroughly with DMF (5 times) and Dichloromethane (DCM) (3 times) to ensure complete removal of piperidine.[12]

3. Amino Acid Coupling (Incorporation of the Glycosylated Building Block):

• In a separate vial, dissolve the Fmoc-protected glycosylated amino acid (e.g., Fmoc-Ser(OAc)3-β-D-Glc-OH) (4 equivalents) and a coupling agent such as TBTU (4 equivalents) and HOBt (4 equivalents) in DMF.[13]

• Add a base, typically Diisopropylethylamine (DIPEA) (8 equivalents), to the activation mixture.[13]

• Add the activated amino acid solution to the deprotected resin.

• Agitate the mixture for an extended period, often 4 to 20 hours for sterically hindered glycosylated amino acids, at room temperature.[13]

4. Washing:

• Drain the coupling solution.

• Wash the resin thoroughly with DMF (3 times) and DCM (3 times).

5. Capping (Optional but Recommended):

• To block any unreacted amino groups and prevent the formation of deletion sequences, a capping step can be performed.

• Treat the resin with a solution of acetic anhydride and DIPEA in DCM.[12]

• Wash the resin with DCM and DMF.

6. Chain Elongation:

• Repeat steps 2-5 for each subsequent amino acid to be added to the peptide chain.

7. Cleavage and Global Deprotection:

• After the final Fmoc deprotection, wash the resin with DMF, methanol, and diethyl ether, and then dry it under vacuum.[11]

• Prepare a cleavage cocktail, typically containing trifluoroacetic acid (TFA) with scavengers like triisopropylsilane (TIS) and water (e.g., 95:2.5:2.5 v/v/v).[12]

• Add the cleavage cocktail to the dried resin and allow the reaction to proceed for 2-3 hours at room temperature.[12]

• The acetyl protecting groups on the sugar are typically stable to the piperidine used for Fmoc deprotection but are removed during the final TFA cleavage step.[6]

8. Peptide Precipitation and Purification:

• Filter the resin and collect the filtrate containing the crude glycopeptide.

• Precipitate the crude glycopeptide by adding the filtrate to a 10-fold volume of cold diethyl ether.[12]

• Purify the glycopeptide using preparative reverse-phase high-performance liquid chromatography (RP-HPLC).[12]

Comparative Analysis of Glycosylation Strategies in SPPS

While the building block approach is robust, several other strategies exist for the synthesis of glycopeptides. The choice of method often depends on the complexity of the glycan and the peptide sequence.

Alternative Strategies

• Convergent (Fragment Condensation) Methods: In this approach, a glycosylamine is conjugated to a free aspartic acid residue on a pre-synthesized peptide.[5] This method is primarily used for N-linked glycopeptides.[5]

• Enzymatic Approaches: Chemoenzymatic methods utilize enzymes like endo-β-N-acetylglucosaminidases (ENGases) to attach an intact oligosaccharide to a peptide containing an N-acetylglucosamine (GlcNAc) residue.[1][5]

• On-Resin Glycosylation: This strategy involves synthesizing the peptide chain first and then performing the glycosylation reaction directly on the solid support.[14] This can be challenging due to potential side reactions and lower yields.

Performance Benchmark

The following table provides a comparative overview of these strategies, with a focus on key performance indicators relevant to researchers in drug development.

Strategy	Key Advantages	Key Disadvantages	Typical Yields	Purity	Scalability
Glycosylated Amino Acid Building Block	Versatile for both N- and O-linked glycans.[10] High coupling efficiency for simple glycans. Streamlined SPPS workflow.[11]	Synthesis of complex building blocks can be lengthy and challenging.[10] Steric hindrance from large glycans can lower coupling yields.[15]	Moderate to High	Good to Excellent	Good
Convergent (Fragment Condensation)	Efficient for incorporating large, pre-assembled glycans.[5]	Primarily limited to N-linked glycopeptides.[5] Risk of aspartimide formation.[11]	Moderate	Moderate to Good	Moderate
Enzymatic Approaches	High specificity and stereoselectivity.[5] Mild reaction conditions.	Requires specific enzyme and substrate recognition. Can be expensive.	High	Excellent	Moderate
On-Resin Glycosylation	Avoids the lengthy pre-synthesis of building blocks.	Potential for incomplete glycosylation and side reactions.[14] Optimization of reaction conditions can be difficult.	Low to Moderate	Variable	Low

Conclusion

The use of pre-formed glycosylated amino acid building blocks, for which methyl β-D-glucopyranoside tetraacetate can serve as a valuable precursor, remains a cornerstone of solid-phase glycopeptide synthesis. This strategy offers a reliable and versatile approach for the preparation of a wide range of glycopeptides with good to excellent yields and purities. While alternative methods like convergent synthesis and enzymatic approaches have their merits for specific applications, the building block method provides a robust and scalable platform for the routine synthesis of moderately complex glycopeptides, making it a highly relevant technique for researchers and drug development professionals. The choice of the optimal strategy will ultimately depend on the specific target glycopeptide, the complexity of the glycan, and the available synthetic resources.

References

• Synthesis of glycopeptides and glycopeptide conjugates - PMC - NIH.
• Site-Specific Glycosylation Str
• Chemical synthesis and functional evaluation of glycopeptides and glycoproteins containing rare glycosyl amino acid linkages. RSC Publishing.
• Chemical synthesis and functional evaluation of glycopeptides and glycoproteins containing rare glycosyl amino acid linkages. PubMed.
• Synthesis of Glycopeptides.
• Synthetic glycopeptides and glycoproteins with applications in biological research. Beilstein Journals.
• Synthesis of Glycopeptides Containing Carbohydrate and Peptide Recognition Motifs.
• Accelerated solid-phase synthesis of glycopeptides containing multiple N-glycosyl
• CHAPTER 7: Chemical Synthesis of Glycopeptides and Glycoproteins. Books.
• Synthesis of N-linked glycopeptides on solid support and their evaluation as protease substrates - PMC.
• Synthesis of Glucosyl Amino Acid Derivatives for Obtaining N‐Glucopeptides via SPPS: Optimization of the Synthetic Route.
• Application Notes and Protocols for the Solid-Phase Synthesis of H-Gly-Trp-Gly-OH. Benchchem.
• Acetyl group for proper protection of β-sugar-amino acids used in SPPS.
• Methyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside. Sigma-Aldrich.
• Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside. PubChem.

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• 3. Chemical synthesis and functional evaluation of glycopeptides and glycoproteins containing rare glycosyl amino acid linkages - Natural Product Reports (RSC Publishing) [pubs.rsc.org]
• 4. Synthesis of glycopeptides and glycopeptide conjugates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Site-Specific Glycosylation of Peptides - Creative Peptides [creative-peptides.com]
• 6. books.rsc.org [books.rsc.org]
• 7. Methyl 2,3,4,6-tetra-O-acetyl-b- D -glucopyranoside = 95 4860-85-9 [sigmaaldrich.com]
• 8. Methyl 2,3,4,6-tetra-O-acetyl-beta-D-glucopyranoside | C15H22O10 | CID 2728821 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 15. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Safeguarding Your Research: A Comprehensive Guide to Handling Methyl β-D-glucopyranoside tetraacetate

As a Senior Application Scientist, it is imperative to foster a culture of safety and precision in the laboratory. This guide provides an in-depth, experience-driven framework for the safe handling of Methyl β-D-glucopyranoside tetraacetate, a common acetylated sugar derivative used in various research and development applications. Our goal is to move beyond mere procedural lists and cultivate a deep understanding of why each step is critical, ensuring both the integrity of your experiments and the safety of all personnel.

Understanding the Compound: A Risk-Based Approach

Methyl β-D-glucopyranoside tetraacetate is a crystalline powder. While it is not classified as a hazardous substance under the Globally Harmonized System (GHS), a prudent approach to laboratory safety dictates that all chemicals be handled with a degree of caution. The primary risks associated with this compound in a powdered form are inhalation of dust and direct contact with skin and eyes. While toxicological data is limited, repeated or prolonged exposure could potentially lead to irritation.[1]

Personal Protective Equipment (PPE): Your First Line of Defense

The selection of appropriate PPE is the cornerstone of safe chemical handling. It is not merely a checklist but a dynamic assessment of the potential hazards. For Methyl β-D-glucopyranoside tetraacetate, the following PPE is essential:

PPE Component	Specification	Rationale
Eye Protection	Safety glasses with side shields or goggles	Protects against accidental splashes or airborne dust particles entering the eyes.
Hand Protection	Nitrile gloves	Provides a barrier against skin contact. Gloves should be inspected for integrity before each use.
Body Protection	Laboratory coat	Prevents contamination of personal clothing and protects the skin from spills.
Respiratory Protection	Not generally required with adequate ventilation	If handling large quantities or if dust generation is unavoidable, a NIOSH-approved N95 respirator may be necessary.

This table summarizes the minimum requirements. However, a site-specific risk assessment should always be conducted to determine if additional PPE is warranted based on the scale and nature of the procedure.

Engineering Controls: Creating a Safe Workspace

Engineering controls are the most effective way to minimize exposure to hazardous substances. Whenever possible, they should be the primary method of control, with PPE serving as a secondary barrier.

• Ventilation: All handling of powdered Methyl β-D-glucopyranoside tetraacetate should be conducted in a well-ventilated area. For procedures with a higher risk of dust generation, such as weighing or transferring large quantities, a chemical fume hood is recommended.

• Designated Area: Establish a designated area for handling this compound to prevent cross-contamination of other laboratory surfaces.

Safe Handling and Operational Workflow

A systematic and well-rehearsed workflow is crucial for minimizing the risk of spills and exposure. The following diagram illustrates the recommended procedure for handling Methyl β-D-glucopyranoside tetraacetate from receipt to disposal.

Caption: Workflow for Safe Handling of Methyl β-D-glucopyranoside tetraacetate.

Step-by-Step Handling Protocol:

• Preparation:

  • Don the appropriate PPE as outlined in the table above.

  • Prepare a clean, designated workspace. If using a fume hood, ensure it is functioning correctly.

• Weighing and Transfer:

  • When weighing the solid, do so within a chemical fume hood or a ventilated balance enclosure to minimize dust inhalation.

  • Use a spatula to carefully transfer the powder. Avoid any actions that could create airborne dust.

• Dissolution:

  • If the experimental protocol requires dissolving the compound, add the solvent to the solid slowly to prevent splashing.

Spill and Emergency Procedures

In the event of a spill, a calm and methodical response is essential.

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing your PPE, gently sweep the solid material into a labeled waste container. Avoid creating dust.[2]

  • Wipe the area with a damp cloth.

  • Dispose of all contaminated materials as chemical waste.

• Skin Contact:

  • Immediately wash the affected area with soap and plenty of water for at least 15 minutes.[1][2] Remove contaminated clothing.

• Eye Contact:

  • Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek medical attention.[2]

• Inhalation:

  • Move the affected person to fresh air. If they experience difficulty breathing, seek immediate medical attention.[1]

Disposal Plan: A Commitment to Environmental Responsibility

While Methyl β-D-glucopyranoside tetraacetate is not classified as hazardous waste, it is crucial to adhere to local and institutional regulations for chemical waste disposal.

• Solid Waste: Collect any unused solid compound and contaminated materials (e.g., weigh boats, gloves) in a clearly labeled, sealed container.

• Liquid Waste: If the compound is in solution, it should be collected in a labeled waste container. Do not pour chemical waste down the drain unless explicitly permitted by your institution's environmental health and safety department.[3][4]

• Empty Containers: Empty containers should be triple-rinsed with a suitable solvent, and the rinsate collected as chemical waste, before being disposed of in the regular trash.[5]

By adhering to these guidelines, you contribute to a safer and more efficient research environment. Remember that safety is a shared responsibility, and a proactive approach is always the best practice.

References

• American Chemical Society. (1995). Guide for Chemical Spill Response. Retrieved from [Link]

• City University of New York. (2023). Laboratory Chemical Spill Cleanup and Response Guide. Retrieved from [Link]

• Edvotek. (2023, January 17). Cleaning up chemical spills in the laboratory. The Official Blog of Edvotek. Retrieved from [Link]

• Helferich, B., & Leete, J. F. (1955). Gentiobiose Octaacetate. Organic Syntheses, Coll. Vol. 3, 428.

• Labor Security System. (n.d.). Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Retrieved from [Link]

• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. Retrieved from [Link]

• PubChem. (n.d.). Methyl beta-D-glucopyranoside tetraacetate. Retrieved from [Link]

• Rowan University. (n.d.). Non-Hazardous Waste Disposal Guide for Laboratories. Retrieved from [Link]

• Stephen F. Austin State University. (n.d.). VIII. Disposal Procedures for Non Hazardous Waste. Retrieved from [Link]

• University of Tennessee, Knoxville. (n.d.). Guidance for Hazardous Waste Spill Cleanup in Laboratories. Retrieved from [Link]

• Westlab. (2023, May 5). 8 Steps to Handling a Laboratory Chemical Spill. Retrieved from [Link]

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• 3. sfasu.edu [sfasu.edu]
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